Pefabloc

• CAS: 2131171-67-8

Core Science & Biosynthesis

Pefabloc® SC vs. PMSF: A Technical Guide to Serine Protease Inhibition in Protein Purification

For Researchers, Scientists, and Drug Development Professionals

In the intricate process of protein purification, safeguarding the integrity of the target protein from enzymatic degradation is paramount. Proteases, particularly serine proteases, are ubiquitous and can significantly compromise the yield and quality of the final product. Phenylmethylsulfonyl fluoride (PMSF) has historically been a widely used serine protease inhibitor. However, its significant drawbacks in terms of toxicity and instability in aqueous solutions have led to the adoption of more robust alternatives. Pefabloc® SC (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride), also known as AEBSF, has emerged as a superior substitute, offering enhanced safety, stability, and comparable or even improved inhibitory efficacy. This technical guide provides an in-depth comparison of Pefabloc® SC and PMSF, complete with quantitative data, detailed experimental protocols, and visual diagrams to aid researchers in making informed decisions for their protein purification workflows.

Mechanism of Action: Irreversible Inhibition of Serine Proteases

Both Pefabloc® SC and PMSF belong to the sulfonyl fluoride class of compounds and function as irreversible inhibitors of serine proteases.[1][2] Serine proteases are characterized by a highly reactive serine residue within their active site, which is part of a catalytic triad.[1][3] The mechanism of inhibition involves the covalent modification of this active site serine. The sulfonyl fluoride group of the inhibitor reacts with the hydroxyl group of the serine residue, leading to the formation of a stable sulfonyl-enzyme complex.[1][4] This modification effectively and irreversibly inactivates the protease, preventing it from cleaving its target peptide bonds.[1][5]

Mechanism of Irreversible Inhibition

Comparative Analysis: Key Physicochemical and Inhibitory Properties

Pefabloc® SC offers several distinct advantages over PMSF, primarily concerning its solubility, stability, and safety profile. These differences are critical in the context of designing robust and reproducible protein purification protocols.

Data Presentation: Pefabloc® SC vs. PMSF

Property	Pefabloc® SC (AEBSF)	PMSF (Phenylmethylsulfonyl fluoride)	References
Molecular Weight	239.7 g/mol	174.2 g/mol	[1][6]
Solubility	Highly soluble in water and aqueous buffers (up to 100 mg/mL)	Sparingly soluble in water; typically dissolved in organic solvents (e.g., isopropanol, ethanol, DMSO)	[2][6][7]
Stability in Aqueous Solution	Relatively stable, especially at acidic to neutral pH. Half-life of ~6 hours at pH 7.0 and 37°C.	Highly unstable in aqueous solutions. Half-life can be as short as 35 minutes at alkaline pH.	[1][4][6]
Toxicity	Non-toxic (LD50 = 2.8 g/kg, oral in mice)	Highly toxic; a neurotoxin and cholinesterase inhibitor.	[1][8][9]
Working Concentration	0.1 - 1.0 mg/mL (0.4 - 4 mM)	17 - 170 µg/mL (0.1 - 1 mM)	[2][6]

Inhibitory Activity Comparison

The inhibitory potency of Pefabloc® SC is comparable or superior to that of PMSF against a range of common serine proteases.

Target Protease	Pefabloc® SC (IC50)	PMSF (General Information)	References
Trypsin	0.081 mM	Effective inhibitor	[10][11]
Chymotrypsin	0.044 mM	Effective inhibitor	[10][11]
Thrombin	0.92 mM	Effective inhibitor, but activity is delayed in the presence of serum albumin.	[1][2][10][11]
Plasmin	1.99 mM	Effective inhibitor	[10][11]
Kallikrein	2.86 mM (Glandular)	Effective inhibitor	[10][11]

IC50 values for Pefabloc® SC were determined at pH 7.0 and 25°C after a 15-minute incubation.[10][11]

Experimental Protocols

Preparation of Stock Solutions

Pefabloc® SC:

• Stock Concentration: 100 mM (24 mg/mL)

• Solvent: Distilled water or aqueous buffer.

• Procedure: Dissolve Pefabloc® SC powder in the chosen solvent to the final desired concentration. The resulting solution will be acidic and can be stored in aliquots at -15 to -25°C for 1 to 2 months.[2][8]

• Note: It is recommended to store Pefabloc® SC stock solutions under acidic conditions and add them to the biological sample shortly before use to minimize hydrolysis, especially in buffers with a pH of 7.0 or higher.[1]

PMSF:

• Stock Concentration: 100 mM (17.4 mg/mL) or 200 mM (34.8 mg/mL)

• Solvent: Anhydrous isopropanol, ethanol, or DMSO.

• Procedure: Dissolve PMSF powder in the organic solvent. Gentle heating or sonication may be required to fully dissolve the compound.[7][9]

• Storage: Store the stock solution at -20°C for up to 3-9 months.[7][12]

• Critical Note: PMSF is highly unstable in aqueous solutions. The stock solution must be added to the lysis buffer immediately before use.[6][7]

Application in Protein Purification

The following is a generalized workflow for incorporating Pefabloc® SC or PMSF into a protein purification protocol starting from cell lysis.

Protein Purification Workflow

Protocol Steps:

• Prepare Lysis Buffer: Prepare the appropriate lysis buffer for your target protein. Do not add the serine protease inhibitor at this stage.

• Harvest and Resuspend Cells: Harvest the cells and resuspend the cell pellet in the prepared lysis buffer. Keep the suspension on ice.

• Add Inhibitor: Immediately before proceeding with cell lysis, add the Pefabloc® SC or PMSF stock solution to the cell suspension to achieve the desired final working concentration.

  • Pefabloc® SC: Add directly from the aqueous stock solution to a final concentration of 0.1 to 1.0 mg/mL (0.4 to 4 mM).[2]

  • PMSF: Add from the organic solvent stock solution to a final concentration of 0.1 to 1 mM. Ensure thorough mixing. Due to its short half-life in aqueous solutions, it is crucial to add PMSF at every purification step.[6]

• Cell Lysis: Proceed with the chosen cell lysis method (e.g., sonication, high-pressure homogenization).

• Clarification: Centrifuge the lysate to pellet cell debris and collect the clarified supernatant containing the soluble proteins.

• Downstream Purification: Proceed with subsequent purification steps, such as chromatography. For protocols involving PMSF, it is advisable to add fresh PMSF to buffers used in subsequent steps to counteract its rapid degradation.[6]

Logical Framework for Inhibitor Selection

The choice between Pefabloc® SC and PMSF should be guided by considerations of safety, experimental reproducibility, and the specific requirements of the purification protocol.

Decision-Making Flowchart

Conclusion

Pefabloc® SC presents a clear and advantageous alternative to PMSF for the inhibition of serine proteases during protein purification. Its non-toxic nature significantly enhances laboratory safety.[8] Furthermore, its high solubility and superior stability in aqueous buffers ensure consistent and reliable protease inhibition throughout the purification workflow, contributing to higher yields and purer protein preparations.[13][14] While PMSF can be an effective inhibitor, its inherent toxicity and instability necessitate careful handling and repeated additions, introducing potential variability into the experimental process.[6][9] For researchers and drug development professionals seeking a safer, more stable, and equally potent serine protease inhibitor, Pefabloc® SC is the recommended choice for modern protein purification protocols.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. thomassci.com [thomassci.com]
• 3. biocompare.com [biocompare.com]
• 4. goldbio.com [goldbio.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. PMSF Phenylmethylsulfonyl fluoride 329-98-6 [sigmaaldrich.com]
• 7. PMSF | Cell Signaling Technology [cellsignal.com]
• 8. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. loxo.de [loxo.de]
• 11. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 12. PMSF - Wikipedia [en.wikipedia.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pentapharm.com [pentapharm.com]

Pefabloc SC in Aqueous Solutions: A Technical Guide to Stability and Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

Pefabloc SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a widely utilized irreversible serine protease inhibitor. Its efficacy is critically dependent on its stability in aqueous solutions, a factor significantly influenced by both pH and temperature. This technical guide provides an in-depth analysis of Pefabloc SC stability, offering quantitative data, detailed experimental methodologies, and visual representations of its hydrolysis pathway and stability assessment workflows.

Core Principles of Pefabloc SC Stability

Pefabloc SC's active component, AEBSF, is susceptible to hydrolysis, particularly in neutral to alkaline conditions. This process renders the inhibitor inactive, forming 4-(2-aminoethyl) benzenesulfonic acid. The rate of this hydrolysis is accelerated by increases in pH and temperature.[1][2] Consequently, understanding the kinetics of this degradation is paramount for its effective application in experimental and biopharmaceutical processes.

Quantitative Stability Data

The stability of Pefabloc SC in aqueous solutions is best understood through its half-life under various conditions. The following tables summarize the available quantitative data.

Table 1: Half-life of Pefabloc SC in Working Solutions

pH	Temperature (°C)	Half-life
7.0	37	~6 hours
7.5	37	2 hours

Data sourced from product datasheets and kinetic studies.[1]

Table 2: Stability of Pefabloc SC Stock Solutions

Concentration	Solvent	Storage Temperature (°C)	Stability Duration
100 mM	Distilled Water	-15 to -25	1 to 2 months

Note: Concentrated stock solutions in distilled water are acidic, which contributes to their stability.[3]

Experimental Protocols

To ensure the effective use of Pefabloc SC, it is crucial to understand the methodologies used to assess its stability. The following is a detailed protocol for a kinetic study of AEBSF hydrolysis, adapted from published research.[1][4][5]

Objective: To determine the rate of AEBSF hydrolysis under specific pH and temperature conditions.

Materials:

• AEBSF (Pefabloc SC)

• Buffer solution (e.g., 50 mM ammonium bicarbonate for pH 7.0)

• Incubator or water bath for temperature control

• Mass spectrometer (for detection of AEBSF and its hydrolysis product)

• Standard laboratory glassware and consumables

Methodology:

• Solution Preparation:

  • Prepare a stock solution of AEBSF in an appropriate solvent.

  • Prepare the desired buffer solution and adjust the pH to the target value.

• Hydrolysis Reaction:

  • Initiate the hydrolysis reaction by adding a known concentration of AEBSF to the pre-warmed buffer solution.

  • Maintain the reaction mixture at a constant temperature (e.g., 37°C) for the duration of the experiment.

• Time-course Sampling:

  • Collect aliquots of the reaction mixture at predetermined time points (e.g., 0, 40, 80, 120, 240, 360, 720, and 1440 minutes).[1]

  • Immediately quench the hydrolysis reaction in the collected samples, if necessary, by acidification or freezing.

• Sample Analysis:

  • Analyze the samples using mass spectrometry to quantify the remaining active AEBSF and the appearance of its hydrolysis product, 4-(2-aminoethyl) benzenesulfonic acid.[1]

  • Monitor the decrease in the mass peak corresponding to AEBSF (e.g., 204 Da) and the increase in the mass peak of the hydrolysis product (e.g., 201 and 202 Da).[1]

• Data Analysis:

  • Plot the concentration of active AEBSF as a function of time.

  • Calculate the half-life of AEBSF under the tested conditions by determining the time it takes for the initial concentration to decrease by 50%.

Visualizing Pefabloc SC Hydrolysis and Stability Assessment

To further clarify the processes involved, the following diagrams have been generated using Graphviz.

Caption: Pefabloc SC Hydrolysis Pathway

Caption: Experimental Workflow for Stability Assessment

Conclusion and Recommendations

The stability of Pefabloc SC is a critical parameter that must be carefully considered to ensure its effectiveness as a serine protease inhibitor. The rate of hydrolysis is highly dependent on the pH and temperature of the aqueous solution. To minimize degradation and maximize inhibitory activity, it is recommended to:

• Prepare stock solutions in distilled water and store them frozen in aliquots. [3] These acidic conditions favor stability.

• Add Pefabloc SC to the biological sample or buffer immediately before use, especially when working at neutral or alkaline pH.

• For applications requiring prolonged incubation at physiological pH and temperature, consider the half-life data to determine if re-addition of the inhibitor is necessary. [1]

By adhering to these guidelines and understanding the principles outlined in this technical guide, researchers, scientists, and drug development professionals can effectively harness the inhibitory potential of Pefabloc SC in their work.

References

• 1. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. thomassci.com [thomassci.com]
• 4. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26. | Semantic Scholar [semanticscholar.org]
• 5. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 - PubMed [pubmed.ncbi.nlm.nih.gov]

Pefabloc® SC (AEBSF): A Technical Guide to its Toxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a widely utilized irreversible serine protease inhibitor in biomedical and biotechnological research. A common concern among researchers is its potential toxicity to cells in culture, which could interfere with experimental outcomes. This technical guide provides an in-depth analysis of Pefabloc® SC's cytotoxic effects, consolidating available quantitative data, detailing relevant experimental methodologies, and illustrating the potential mechanisms of toxicity. The evidence indicates that while Pefabloc® SC is significantly less toxic than other serine protease inhibitors like PMSF and DFP, it can exhibit cytotoxic effects at higher concentrations, primarily through the induction of apoptosis.

Quantitative Analysis of Pefabloc® SC Cytotoxicity

The cytotoxic profile of Pefabloc® SC varies depending on the cell line, concentration, and duration of exposure. Generally, it is considered non-toxic at concentrations effective for protease inhibition in many applications.[1][2] However, at higher concentrations, a significant impact on cell viability can be observed.

Cell Line/Condition	Concentration	Observed Effect	Reference
General Eukaryotic Cells	Up to 0.25 mM	No evident inhibition of cell viability.
General Eukaryotic Cells	1 mM	Significant (60%) inhibition of cell viability.
K293 cells (transfected with βAPP695)	~ 1 mM	IC50 value for the reduction of Aβ production.	[3]
HS695 and SKN695 cells (transfected with wild-type APP695)	~ 300 µM	IC50 value for the inhibition of Aβ production.	[3]
Leukemic cells (K562 and HL-60)	50-150 µM	Non-toxic at these concentrations.

Working Concentrations: For general use as a protease inhibitor in cell culture and protein purification, a working concentration of 0.1 to 1 mg/mL (approximately 0.4 to 4 mM) is often recommended.[4] However, based on the data above, concentrations at the higher end of this range may induce cytotoxicity in sensitive cell lines.

Experimental Protocols for Assessing Cytotoxicity

To evaluate the potential toxicity of Pefabloc® SC in a specific cell line, a standardized cytotoxicity assay is recommended. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

MTT Assay for Cell Viability

Objective: To determine the concentration-dependent effect of Pefabloc® SC on the viability of a specific cell line.

Materials:

• Cells of interest

• Complete cell culture medium

• Pefabloc® SC (AEBSF)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Treatment with Pefabloc® SC:

  • Prepare a series of dilutions of Pefabloc® SC in complete culture medium. A suggested range would be from 0.1 mM to 5 mM.

  • Remove the old medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Pefabloc® SC.

  • Include control wells with medium only (no cells) and cells with medium but no Pefabloc® SC.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently agitate the plate for 15-20 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the medium-only wells (background) from the absorbance of the other wells.

  • Calculate the percentage of cell viability for each concentration of Pefabloc® SC compared to the untreated control cells.

  • Plot the percentage of cell viability against the Pefabloc® SC concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Mechanism of Pefabloc® SC Induced Toxicity: Apoptosis

At cytotoxic concentrations, the primary mechanism of cell death induced by Pefabloc® SC appears to be apoptosis. This process is mediated by the inhibition of certain serine proteases that are involved in cell survival pathways.

Proposed Signaling Pathway for Pefabloc® SC-Induced Apoptosis

The following diagram illustrates a plausible signaling pathway for Pefabloc® SC-induced apoptosis based on available literature. It is proposed that Pefabloc® SC inhibits serine proteases that are upstream of the mitochondrial pathway of apoptosis. This inhibition leads to an increase in mitochondrial membrane permeability and the subsequent activation of the caspase cascade.[5]

References

• 1. Protease Inhibitors [labome.com]
• 2. thomassci.com [thomassci.com]
• 3. apexbt.com [apexbt.com]
• 4. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 5. Serine proteases mediate apoptosis-like cell death and phagocytosis under caspase-inhibiting conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Pefabloc SC: A Technical Guide to Solubility and Storage for Researchers

For Immediate Release

This in-depth technical guide provides researchers, scientists, and drug development professionals with essential information on the solubility and storage conditions of Pefabloc SC, a widely used serine protease inhibitor. Proper handling and storage are critical to ensure its efficacy and stability in experimental settings.

Executive Summary

Pefabloc SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a water-soluble, irreversible inhibitor of serine proteases.[1] Its lower toxicity compared to other inhibitors like PMSF and DFP makes it a preferred choice in many biological applications.[2] This guide summarizes the key quantitative data on its solubility and stability, provides detailed experimental protocols for its use, and includes visual diagrams to illustrate important concepts and workflows.

Data Presentation: Solubility and Storage Parameters

The following tables provide a concise summary of the critical solubility and storage information for Pefabloc SC.

Table 1: Pefabloc SC Solubility

Solvent	Solubility	Reference(s)
Aqueous Buffers	Up to 100 mg/mL	[1][3]
Water (distilled)	Up to 100 mg/mL	[1][3]
Organic Solvents (e.g., DMF, DMSO, ethanol)	Not required for solubilization	[2]

Table 2: Pefabloc SC Storage and Stability

Form	Storage Temperature	Conditions	Stability	Reference(s)
Solid Powder	+2 to +8°C	Store dry. Keep protected from light.[2]	Stable through the expiry date printed on the label.	[2][3]
Stock Solution (e.g., 100 mM in water)	-15 to -25°C	Concentrated stock solutions are acidic.[1][4] Store in aliquots.[1][4]	Stable for at least two months. Stable for 1 to 2 months.[1][4]	[1][4]
Working Solution	Dependent on pH and temperature	Add to biological samples shortly before use to minimize hydrolysis.[1][4]	Undergoes hydrolysis at pH ≥ 7; the rate increases with higher temperatures. At pH 7 and +37°C, 50% is hydrolyzed in 6 hours. At pH 7.5 and +37°C, the half-life is 2 hours. Slight hydrolysis occurs under weakly basic conditions (pH 8.0 to 9.0).[1][4]	[1][4]

Experimental Protocols

While specific experimental data for determining the solubility and stability of Pefabloc SC are not detailed in publicly available product information, the following general methodologies can be adapted by researchers to verify these parameters in their own laboratory settings.

Protocol 1: Determination of Aqueous Solubility

Objective: To determine the maximum solubility of Pefabloc SC in a specific aqueous buffer at a defined temperature.

Materials:

• Pefabloc SC powder

• Aqueous buffer of choice (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7)

• Calibrated analytical balance

• Vortex mixer

• Centrifuge

• Spectrophotometer or HPLC system

• Thermostatically controlled shaker or water bath

Methodology:

• Preparation of Supersaturated Solutions:

  • Accurately weigh increasing amounts of Pefabloc SC powder into a series of vials.

  • Add a fixed volume of the desired aqueous buffer to each vial to create a range of concentrations, ensuring some vials contain an excess of solid material.

• Equilibration:

  • Tightly cap the vials and place them in a thermostatically controlled shaker or water bath set to the desired experimental temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved Pefabloc SC.

• Quantification:

  • Carefully remove an aliquot of the clear supernatant from each vial.

  • Dilute the aliquots as necessary and determine the concentration of dissolved Pefabloc SC using a suitable analytical method, such as UV-Vis spectrophotometry (if a chromophore is present and a standard curve is established) or HPLC.

• Determination of Solubility:

  • The concentration of the saturated solution represents the solubility of Pefabloc SC under the tested conditions.

Protocol 2: Assessment of Stock Solution Stability

Objective: To evaluate the stability of a Pefabloc SC stock solution over time at a specific storage temperature.

Materials:

• Pefabloc SC powder

• Distilled water

• pH meter

• Freezer (-20°C)

• HPLC system with a suitable column and mobile phase for Pefabloc SC analysis

• Analytical standards of Pefabloc SC

Methodology:

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of Pefabloc SC (e.g., 100 mM) in distilled water.[1]

  • Measure and record the initial pH of the solution.

• Aliquoting and Storage:

  • Dispense the stock solution into multiple small aliquots in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

• Time-Point Analysis:

  • At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove one aliquot from the freezer.

  • Thaw the aliquot and analyze the concentration of intact Pefabloc SC using an HPLC method. A reverse-phase C18 column is often suitable for such compounds.

  • The mobile phase and detection wavelength should be optimized for Pefabloc SC.

• Data Analysis:

  • Compare the concentration of Pefabloc SC at each time point to the initial concentration (time 0).

  • Calculate the percentage degradation over time to determine the stability of the stock solution under the specified storage conditions.

Visualizations

The following diagrams illustrate key concepts related to the handling and stability of Pefabloc SC.

Caption: Factors influencing Pefabloc SC stability in aqueous solutions.

Caption: Recommended workflow for preparing and storing Pefabloc SC stock solutions.

References

• 1. thomassci.com [thomassci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 4. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]

Pefabloc (AEBSF): A Technical Guide to its Protease Inhibitory Spectrum

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the protease inhibitory spectrum of Pefabloc, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF). Pefabloc is a potent, water-soluble, and irreversible inhibitor of serine proteases.[1] Its lower toxicity and higher stability in aqueous solutions compared to other common serine protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP) make it a valuable tool in a wide range of research and biopharmaceutical applications.[2][3]

Mechanism of Action

Pefabloc belongs to the sulfonyl fluoride class of inhibitors.[2] The sulfonyl fluoride moiety covalently modifies the hydroxyl group of the active site serine residue in the target protease, leading to an irreversible inactivation of the enzyme.[1][2] This targeted action makes it highly effective against a broad range of serine proteases.[2]

Quantitative Inhibitory Spectrum

The inhibitory potential of Pefabloc is quantified through various parameters, primarily the half-maximal inhibitory concentration (IC50) and the apparent second-order rate constant (kapp). The IC50 value represents the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50% under defined experimental conditions. For irreversible inhibitors like Pefabloc, the rate of inactivation is also a critical measure of inhibitory potency.

Pefabloc SC IC50 Values

The following table summarizes the IC50 values of Pefabloc SC for a selection of serine proteases. These values were determined after a 15-minute incubation of the enzyme with Pefabloc SC at pH 7.0 and 25°C.[4]

Enzyme	Enzyme Concentration	IC50 (mM)
Trypsin	0.2 µg/ml	0.081
Chymotrypsin	2.44 µg/ml	0.044
Thrombin	0.079 µg/ml	0.92
Factor Xa	0.12 µg/ml	24.0
Plasmin	4 CTA-U/ml	1.99
tPA	5.0 µg/ml	0.72
uPA	24.0 µg/ml	0.072
Glandular Kallikrein	3.5 µg/ml	2.86
Elastase	2.44 µg/ml	0.525
Subtilisin A	0.49 µg/ml	1.801
Factor XIIa	0.013 U/ml	0.256

Data sourced from Enzyme Research Laboratories.[4]

Comparative Rate Constants of Serine Protease Inhibition

The efficiency of irreversible inhibition can be compared using the apparent second-order rate constant (kapp). The following table presents a comparison of the rate constants for Pefabloc (AEBSF) with PMSF and DFP for several serine proteases.

Enzyme	AEBSF (kapp / I (I × mol⁻¹ × s⁻¹))	PMSF (kapp / I (I × mol⁻¹ × s⁻¹))	DFP (kapp / I (I × mol⁻¹ × s⁻¹))
Trypsin	14.00	2.57	6.23
Chymotrypsin	18.70	25.0	39.00
Plasmin	0.36	0.05	0.19
Thrombin	1.62	1.95	1.28
Plasma Kallikrein	0.68	0.07	0.30
Glandular Kallikrein	0.19	0.05	0.05

Data adapted from MP Biomedicals.[5]

Experimental Protocols

The determination of inhibitor potency is crucial for its characterization. Below is a generalized protocol for determining the IC50 value of a protease inhibitor like Pefabloc.

General Protocol for IC50 Determination of a Serine Protease Inhibitor

1. Materials and Reagents:

• Purified serine protease of interest
• Pefabloc SC (AEBSF)
• Specific chromogenic or fluorogenic substrate for the protease
• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl and 0.05% Tween-20)
• 96-well microplate
• Microplate reader capable of measuring absorbance or fluorescence

2. Procedure:

• Prepare a stock solution of Pefabloc SC: Dissolve Pefabloc SC in the assay buffer to a concentration of 100 mM.
• Prepare serial dilutions of Pefabloc SC: Perform a series of dilutions of the stock solution in the assay buffer to obtain a range of inhibitor concentrations (e.g., from 100 mM down to 1 µM).
• Prepare the enzyme solution: Dilute the purified protease in the assay buffer to a working concentration that yields a linear reaction rate over the desired time course.
• Assay setup:

• To each well of a 96-well microplate, add a fixed volume of the enzyme solution.
• Add a corresponding volume of each Pefabloc SC dilution to the wells. Include a control well with assay buffer instead of the inhibitor.
• Incubate the enzyme and inhibitor mixture for a specific period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C).

• Initiate the reaction: Add the chromogenic or fluorogenic substrate to each well to start the enzymatic reaction.
• Measure the reaction rate: Immediately place the microplate in the plate reader and measure the change in absorbance or fluorescence over time. The rate of the reaction is proportional to the slope of the initial linear phase of the progress curve.

3. Data Analysis:

• Calculate the percentage of inhibition for each Pefabloc SC concentration relative to the uninhibited control.
• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that produces 50% inhibition.

Visualizations

Mechanism of Pefabloc Action

Caption: Covalent modification of the active site serine by Pefabloc.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of Pefabloc.

Logical Relationship of Protease Inhibition

Caption: Pefabloc competes with substrate to inactivate the protease.

References

• 1. AEBSF - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 5. mpbio.com [mpbio.com]

An In-depth Technical Guide to AEBSF (Pefabloc): Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), commercially known as Pefabloc SC. AEBSF is a widely utilized, water-soluble, and irreversible inhibitor of serine proteases. This document details its chemical structure, physicochemical properties, and mechanism of action. Furthermore, it presents experimental protocols for its application and characterization, including its use in cellular and in vivo studies. Special emphasis is placed on its role in modulating inflammatory pathways and its utility as a research tool in various biological systems.

Chemical Properties and Structure

AEBSF hydrochloride is a white crystalline solid belonging to the sulfonyl fluoride family of compounds.[1] It is a synthetic molecule designed for broad-spectrum, irreversible inhibition of serine proteases.[2][3]

Chemical Structure

The chemical structure of AEBSF hydrochloride is presented below:

IUPAC Name: 4-(2-Aminoethyl)benzene-1-sulfonyl fluoride hydrochloride[4] Synonyms: AEBSF, Pefabloc SC, 4-(2-aminoethyl)-benzenesulphonyl fluoride hydrochloride

Physicochemical Properties

A summary of the key physicochemical properties of AEBSF hydrochloride is provided in the table below. Its high solubility in water and aqueous buffers offers a significant advantage over other serine protease inhibitors like PMSF, which have limited solubility and stability in aqueous solutions.[1][5]

Property	Value	References
Molecular Formula	C₈H₁₀FNO₂S · HCl	[5]
Molecular Weight	239.69 g/mol	[5]
CAS Number	30827-99-7	[4]
Melting Point	180-182 °C	[1]
Solubility in Water	200 mg/mL	[4]
Solubility in Ethanol	75 mg/mL	[1]
Appearance	White crystalline solid	[1]
Purity	>98% (HPLC)	[6]

Mechanism of Action

AEBSF functions as an irreversible inhibitor of serine proteases, which are characterized by a highly reactive serine residue in their active site.[3] The inhibitory mechanism involves the covalent modification of this catalytic serine residue.

The sulfonyl fluoride group of AEBSF is highly electrophilic and reacts with the hydroxyl group of the active site serine. This reaction results in the formation of a stable sulfonyl-enzyme complex, effectively and irreversibly inactivating the protease. This mechanism is depicted in the diagram below.

Figure 1: Mechanism of irreversible inhibition of a serine protease by AEBSF.

AEBSF has been shown to inhibit a broad range of serine proteases, including trypsin, chymotrypsin, plasmin, kallikrein, and thrombin.[4][5]

Stability and Handling

Aqueous solutions of AEBSF are most stable at acidic to neutral pH (pH 5-6).[5] Its stability decreases at pH values above 7.5 due to hydrolysis of the sulfonyl fluoride group.[1] For optimal and reproducible results, it is recommended to prepare fresh solutions or store aliquots at -20°C for up to two months.[5] The typical working concentration for AEBSF ranges from 0.1 to 1.0 mM.[2][4]

Experimental Protocols

Preparation of Stock Solution

A 100 mM stock solution of AEBSF can be prepared by dissolving 23.97 mg of AEBSF hydrochloride in 1 mL of sterile, distilled water. For cell culture applications, the stock solution can be further diluted in the appropriate culture medium to the desired final concentration (typically 0.1-0.25 mM).[5]

In Vitro Trypsin Inhibition Assay

This protocol provides a general method for determining the inhibitory activity of AEBSF against trypsin using a fluorogenic substrate.

Materials:

• AEBSF

• Trypsin

• Fluorogenic trypsin substrate (e.g., MCA-Arg-Pro-Lys-Pro-Val-Glu-NVAL-Trp-Arg-Lys(DNP)-NH2)

• Assay Buffer: 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% (w/v) Brij-35, pH 7.5

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a series of dilutions of AEBSF in the Assay Buffer.

• In a 96-well black microplate, add the AEBSF dilutions to the wells.

• Add a constant concentration of trypsin to each well and incubate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibition.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity over time using a fluorescence plate reader with appropriate excitation and emission wavelengths for the chosen substrate.

• The rate of substrate cleavage is proportional to the enzyme activity.

• Plot the enzyme activity against the inhibitor concentration to determine the IC₅₀ value. For irreversible inhibitors like AEBSF, further kinetic studies are required to determine the inhibition constant (kᵢ).

In Vivo Allergic Rhinitis Model

AEBSF has been demonstrated to reduce allergic inflammation in a mouse model of allergic rhinitis.[7][8] The following is a summary of the experimental workflow.

Figure 2: Experimental workflow for evaluating AEBSF in a mouse model of allergic rhinitis.

Applications in Research

Inhibition of NADPH Oxidase

Beyond its role as a serine protease inhibitor, AEBSF has been shown to inhibit the activation of NADPH oxidase, a key enzyme responsible for the production of reactive oxygen species (ROS).[9] This inhibition is not due to its protease inhibitory activity but rather by interfering with the assembly of the NADPH oxidase complex.[9] Specifically, AEBSF is thought to directly affect the membrane-bound cytochrome b559 component, preventing the translocation and binding of the cytosolic components p47phox and p67phox.[9]

Modulation of Inflammatory Responses

As demonstrated in the allergic rhinitis model, AEBSF can significantly attenuate inflammatory responses.[7][8] By inhibiting serine proteases and NADPH oxidase, AEBSF can modulate various aspects of the inflammatory cascade, including immune cell recruitment and cytokine production.[7]

Quantitative Data Summary

Parameter	Value	References
Typical Working Concentration	0.1 - 1.0 mM	[2][4]
IC₅₀ for Trypsin	< 15 µM
IC₅₀ for Chymotrypsin	Not explicitly found
Inhibition Constant (kᵢ) for Trypsin	Not explicitly found
Inhibition Constant (kᵢ) for Chymotrypsin	Not explicitly found

Note: While AEBSF is a well-established serine protease inhibitor, specific kᵢ values for individual proteases are not consistently reported across publicly available literature. The IC₅₀ value for trypsin is provided from a specific activity assay and may vary depending on the experimental conditions.

Conclusion

AEBSF (Pefabloc) is a versatile and effective tool for researchers and scientists in various fields. Its favorable chemical properties, including high water solubility and stability, make it a superior alternative to other serine protease inhibitors. Its well-characterized mechanism of action and its dual role in inhibiting both serine proteases and NADPH oxidase activation provide a broad range of applications in studying proteolysis, inflammation, and oxidative stress. The experimental protocols and data presented in this guide offer a solid foundation for the successful application of AEBSF in both in vitro and in vivo research settings.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. ubpbio.com [ubpbio.com]
• 3. apexbt.com [apexbt.com]
• 4. AEBSF - Wikipedia [en.wikipedia.org]
• 5. goldbio.com [goldbio.com]
• 6. AEBSF | Other Proteases | Tocris Bioscience [tocris.com]
• 7. The Serine Protease Inhibitor, 4-(2-aminoethyl) Benzene Sulfonyl Fluoride Hydrochloride, Reduces Allergic Inflammation in a House Dust Mite Allergic Rhinitis Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Serine Protease Inhibitor, 4-(2-aminoethyl) Benzene Sulfonyl Fluoride Hydrochloride, Reduces Allergic Inflammation in a House Dust Mite Allergic Rhinitis Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of NADPH oxidase activation by 4-(2-aminoethyl)-benzenesulfonyl fluoride and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Pefabloc SC Stock Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a potent, irreversible, and water-soluble inhibitor of serine proteases.[1] Its lower toxicity and higher stability in aqueous solutions make it an excellent alternative to other serine protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP).[1][2] This document provides detailed protocols for the preparation, storage, and application of Pefabloc SC stock solutions in various research and drug development settings.

Introduction

Serine proteases are a large family of enzymes that play crucial roles in numerous physiological and pathological processes. Their aberrant activity is implicated in a variety of diseases, making them important targets for therapeutic intervention. Pefabloc SC acts by covalently modifying the active site serine residue of these proteases, leading to their irreversible inactivation.[1] Its broad specificity makes it a valuable tool for preventing proteolytic degradation during protein purification, in cell culture, and in various enzymatic assays.[3][4]

Properties of Pefabloc SC

A summary of the key quantitative properties of Pefabloc SC is presented in the table below for easy reference.

Property	Value	Reference
Molecular Weight	239.7 g/mol	[3]
Solubility	Up to 100 mg/mL in water or aqueous buffers	[5]
Recommended Stock Concentration	100 mM	[1][6]
Working Concentration	0.1 - 1 mg/mL (0.4 - 4 mM)	[4][5]
Storage (Powder)	+2 to +8°C	[1]
Storage (Stock Solution)	-15 to -25°C	[1][6]

Experimental Protocols

Preparation of a 100 mM Pefabloc SC Stock Solution

This protocol describes the preparation of a 100 mM stock solution, which is a common concentration for laboratory use.

Materials:

• Pefabloc SC powder

• Nuclease-free water or a suitable aqueous buffer (e.g., Tris, HEPES)

• Sterile microcentrifuge tubes or vials

• Calibrated balance

• Vortex mixer

Procedure:

• Calculate the required mass: To prepare 1 mL of a 100 mM (0.1 M) solution, use the following calculation:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (g) = 0.1 mol/L x 0.001 L x 239.7 g/mol = 0.02397 g = 23.97 mg

• Weigh the Pefabloc SC: Carefully weigh out 23.97 mg of Pefabloc SC powder.

• Dissolve the powder: Add the weighed powder to a sterile tube containing 1 mL of nuclease-free water or your chosen aqueous buffer.

• Mix thoroughly: Vortex the solution until the Pefabloc SC is completely dissolved. Concentrated stock solutions prepared in water will be acidic.[1]

• Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -15 to -25°C.[1][6]

Stability and Handling

The stability of Pefabloc SC in aqueous solutions is influenced by both pH and temperature.[1][5]

• pH: Pefabloc SC is most stable in acidic conditions. Hydrolysis increases at pH values of 7.0 and above.[1] For instance, at 37°C and pH 7.0, the half-life is approximately 6 hours, which decreases to 2 hours at pH 7.5.[1] It is therefore recommended to add Pefabloc SC to biological samples shortly before use.[1][5]

• Temperature: Higher temperatures accelerate the rate of hydrolysis.[1]

• Storage: Concentrated stock solutions (e.g., 100 mM) in water are acidic and can be stored for at least two months at -15 to -25°C.[1][6]

Applications

Pefabloc SC is a versatile tool with a wide range of applications in research and drug development.

Inhibition of Proteases in Protein Purification

During protein extraction and purification, endogenous proteases can degrade the target protein, leading to lower yields and compromised sample integrity. The addition of Pefabloc SC to lysis buffers and purification reagents can effectively inhibit serine protease activity.[1] A typical working concentration is between 0.4 and 4 mM.[4]

Use in Cell Culture and Recombinant Protein Production

Due to its low toxicity towards eukaryotic cells, Pefabloc SC can be used in cell culture media to prevent the proteolytic degradation of secreted recombinant proteins, thereby increasing the final product yield.[1][3][4]

Inactivation of Proteinase K

In molecular biology applications, such as the preparation of chromosomal DNA in agarose plugs for pulsed-field gel electrophoresis (PFGE), complete inactivation of Proteinase K is crucial before subsequent enzymatic steps like restriction digestion.[1][7] Pefabloc SC can be used to irreversibly inactivate Proteinase K.[7] A common protocol involves incubating the agarose plugs in a solution containing 1 to 5 mM Pefabloc SC.[1]

Visualizations

Workflow for Pefabloc SC Stock Solution Preparation

Caption: Workflow for preparing a 100 mM Pefabloc SC stock solution.

Mechanism of Serine Protease Inhibition by Pefabloc SC

Caption: Covalent modification and inactivation of a serine protease by Pefabloc SC.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pentapharm.com [pentapharm.com]
• 4. thomassci.com [thomassci.com]
• 5. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 6. ROCHE Pefabloc(R) SC - Forlabs Website [forlabs.co.uk]
• 7. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]

Optimizing Protease Inhibition: Pefabloc's Role in Cell Lysis Buffers

[SHANGHAI, CHINA] – December 13, 2025 – For researchers, scientists, and drug development professionals, the integrity of cellular proteins post-extraction is paramount for reliable downstream analysis. The prevention of proteolytic degradation during cell lysis is a critical step, and the choice and concentration of a protease inhibitor are key determinants of success. Pefabloc SC, a non-toxic, water-soluble, and irreversible serine protease inhibitor, has emerged as a robust alternative to more hazardous inhibitors like PMSF. This document provides detailed application notes and protocols for the optimal use of Pefabloc in various cell lysis buffers.

Quantitative Data Summary

The effective working concentration of Pefabloc is crucial for complete protease inhibition without interfering with downstream applications. The recommended concentration can vary depending on the cell type and the endogenous protease activity.

Parameter	Mammalian Cells	Bacterial Cells (E. coli)	Yeast (S. cerevisiae)	General Recommendation
Pefabloc Working Concentration (mM)	0.4 - 2	1 - 4	1 - 5	0.4 - 4[1][2][3]
Pefabloc Working Concentration (mg/mL)	0.1 - 0.5	0.24 - 1	0.24 - 1.2	0.1 - 1[1][2][3]
Common Lysis Buffers	RIPA, NP-40, Tris-HCl	Lysis Buffer with Lysozyme, Sonication Buffers	Lysis Buffer with Zymolyase/Lyticase, Glass Bead Lysis Buffer	Varies by application

Experimental Protocols

Preparation of Pefabloc Stock Solution

A concentrated stock solution of Pefabloc SC is recommended for easy addition to lysis buffers.

Materials:

• Pefabloc SC powder

• Nuclease-free water or an aqueous buffer (e.g., 50 mM HEPES, pH 6.5)

Procedure:

• Weigh out the desired amount of Pefabloc SC powder.

• Dissolve the powder in nuclease-free water or a slightly acidic aqueous buffer to a final concentration of 100 mM (approximately 24 mg/mL).[1][2][4] Pefabloc SC is readily soluble in aqueous solutions.[1][2][4]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C. The stock solution is stable for up to 2 months when stored under these conditions.[1][2][4]

Protocol 1: Lysis of Mammalian Cells using RIPA Buffer with Pefabloc

This protocol is suitable for the extraction of total cellular proteins from cultured mammalian cells.

Materials:

• Cultured mammalian cells (adherent or suspension)

• Phosphate-buffered saline (PBS), ice-cold

• RIPA Lysis Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• 100 mM Pefabloc SC stock solution

• Cell scraper (for adherent cells)

• Microcentrifuge tubes, pre-chilled

Procedure:

• Cell Harvesting:

  • Adherent cells: Aspirate the culture medium and wash the cells once with ice-cold PBS. Add a fresh portion of ice-cold PBS and gently scrape the cells. Transfer the cell suspension to a pre-chilled microcentrifuge tube.

  • Suspension cells: Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C. Discard the supernatant and wash the cell pellet once with ice-cold PBS.

• Lysis Buffer Preparation: Immediately before use, add Pefabloc SC stock solution to the required volume of RIPA buffer to a final concentration of 1 mM. For example, add 10 µL of 100 mM Pefabloc SC to 990 µL of RIPA buffer.

• Cell Lysis: Resuspend the cell pellet in the prepared RIPA buffer containing Pefabloc. A general guideline is to use 100 µL of lysis buffer for every 1 million cells.

• Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing to ensure complete lysis.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Collection: Carefully transfer the supernatant, which contains the soluble protein fraction, to a fresh pre-chilled microcentrifuge tube.

• Storage: The protein lysate can be used immediately or stored at -80°C for long-term use.

Protocol 2: Lysis of Bacterial Cells (E. coli) with Pefabloc

This protocol is designed for the extraction of recombinant or endogenous proteins from E. coli.

Materials:

• E. coli cell pellet

• Bacterial Lysis Buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl)

• Lysozyme

• 100 mM Pefabloc SC stock solution

• DNase I (optional)

• Microcentrifuge tubes, pre-chilled

• Sonicator (optional)

Procedure:

• Lysis Buffer Preparation: Just before use, supplement the Bacterial Lysis Buffer with Pefabloc SC to a final concentration of 2 mM. Add lysozyme to a final concentration of 1 mg/mL. If the lysate is expected to be viscous due to high DNA content, DNase I can be added to a final concentration of 10 µg/mL.

• Resuspension: Resuspend the E. coli pellet in the prepared lysis buffer. Use approximately 1 mL of buffer per 0.2 g of wet cell paste.

• Incubation: Incubate on ice for 30 minutes to allow for enzymatic lysis by lysozyme.

• Mechanical Lysis (Optional): For more efficient lysis, sonicate the sample on ice. Use short bursts of 10-15 seconds with intermittent cooling to prevent overheating and protein denaturation.

• Clarification: Centrifuge the lysate at 18,000 x g for 20 minutes at 4°C.

• Collection: Transfer the supernatant containing the soluble proteins to a new tube.

• Storage: Store the lysate at -80°C.

Protocol 3: Lysis of Yeast (S. cerevisiae) with Pefabloc

This protocol is suitable for protein extraction from Saccharomyces cerevisiae, which requires enzymatic digestion of the cell wall.

Materials:

• Yeast cell pellet

• Spheroplasting Buffer (e.g., 1 M Sorbitol, 100 mM Tris-HCl pH 7.5, 10 mM DTT)

• Zymolyase or Lyticase

• Yeast Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100)

• 100 mM Pefabloc SC stock solution

• Microcentrifuge tubes, pre-chilled

Procedure:

• Spheroplasting:

  • Wash the yeast cell pellet with sterile water.

  • Resuspend the cells in Spheroplasting Buffer.

  • Add Zymolyase or Lyticase to a final concentration of 0.5 mg/mL.

  • Incubate at 30°C for 30-60 minutes with gentle shaking until spheroplasts are formed (monitor microscopically).

  • Pellet the spheroplasts by gentle centrifugation (500 x g for 5 minutes).

• Lysis Buffer Preparation: Prepare the Yeast Lysis Buffer and add Pefabloc SC to a final concentration of 2 mM immediately before use.

• Lysis: Gently resuspend the spheroplast pellet in the prepared lysis buffer.

• Incubation: Incubate on ice for 20 minutes.

• Clarification: Centrifuge the lysate at 15,000 x g for 15 minutes at 4°C.

• Collection: Collect the supernatant containing the protein extract.

• Storage: Store at -80°C.

Visualizations

Caption: General workflow for cell lysis with Pefabloc SC.

References

• 1. usbio.net [usbio.net]
• 2. Targeted Strategies for Degradation of Key Transmembrane Proteins in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Psefabloc SC in Tissue Protein Extraction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Pefabloc SC for the effective extraction of intact proteins from various tissue samples. Detailed protocols, technical data, and workflow visualizations are included to ensure reproducible and high-quality protein yields for downstream applications.

Introduction to Pefabloc SC

Pefabloc SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a potent, irreversible, and water-soluble inhibitor of serine proteases.[1][2] Its non-toxic nature makes it a safer alternative to other commonly used serine protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP).[3] Pefabloc SC is highly effective in preventing protein degradation by a broad range of serine proteases, including trypsin, chymotrypsin, thrombin, and plasmin, which are often released during tissue homogenization.[1][2]

Technical Data and Specifications

A summary of the key technical specifications for Pefabloc SC is provided below for easy reference.

Property	Value
Molecular Weight	239.5 Da
Appearance	White to off-white crystalline powder
Solubility	Highly soluble in aqueous buffers (>100 mg/mL)
Working Concentration	0.1 - 1.0 mg/mL (0.4 - 4 mM)[3]
Storage (Powder)	2 to 8°C
Storage (Stock Solution)	-15 to -25°C (stable for up to 2 months)[4]
Mechanism of Action	Irreversibly acylates the active site serine of serine proteases

Stability and Handling

Pefabloc SC exhibits good stability in aqueous solutions, particularly under acidic to neutral pH. However, its stability decreases at higher pH values (above 7.5). It is recommended to prepare fresh stock solutions and add Pefabloc SC to the lysis buffer immediately before use for optimal performance.

pH	Half-life at 25°C
7.0	~90 minutes
7.5	~55 minutes
8.0	~35 minutes

Stock Solution Preparation (100 mM): To prepare a 100 mM stock solution, dissolve 23.95 mg of Pefabloc SC in 1 mL of distilled water or an aqueous buffer. Aliquot and store at -20°C.

Experimental Protocols

The following protocols provide a general framework for protein extraction from animal tissues using Pefabloc SC. Optimization may be required depending on the tissue type and the specific downstream application.

Materials

• Fresh or frozen tissue sample

• Phosphate-buffered saline (PBS), ice-cold

• Lysis Buffer (e.g., RIPA buffer, see composition below)

• Pefabloc SC

• Homogenizer (e.g., Dounce, Potter-Elvehjem, or mechanical homogenizer)

• Microcentrifuge tubes, pre-chilled

• Refrigerated centrifuge

• Sonicator (optional)

RIPA Lysis Buffer Composition:

• 50 mM Tris-HCl, pH 7.4

• 150 mM NaCl

• 1% NP-40

• 0.5% Sodium deoxycholate

• 0.1% SDS

• 1 mM EDTA

• Add Pefabloc SC to a final concentration of 1 mM just before use.

• Optional: Add other protease and phosphatase inhibitors as needed.

Protocol for Protein Extraction from Soft Tissues (e.g., Liver, Brain)

• Tissue Preparation: Excise the tissue of interest and place it in ice-cold PBS immediately. If using frozen tissue, thaw it quickly on ice.

• Washing: Wash the tissue with ice-cold PBS to remove any blood and contaminants.

• Homogenization:

  • Weigh the tissue and chop it into small pieces on ice.

  • Transfer the tissue pieces to a pre-chilled homogenizer.

  • Add 5-10 volumes of ice-cold Lysis Buffer containing freshly added Pefabloc SC (1 mM).

  • Homogenize the tissue on ice until no visible chunks remain. Perform 10-20 strokes with a Dounce homogenizer or use a mechanical homogenizer at a low to medium speed to minimize foaming and heating.

• Lysis Incubation: Transfer the homogenate to a pre-chilled microcentrifuge tube. Incubate on ice for 30 minutes with occasional vortexing to ensure complete lysis.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the clear supernatant to a new pre-chilled microcentrifuge tube. This fraction contains the soluble proteins.

• Protein Quantification: Determine the protein concentration using a standard protein assay (e.g., BCA or Bradford assay).

• Storage: Store the protein extract at -80°C for long-term use.

Protocol for Protein Extraction from Fibrous Tissues (e.g., Muscle, Heart)

• Tissue Preparation: Excise and wash the tissue as described for soft tissues.

• Mechanical Disruption: Due to the higher content of connective tissue, a more rigorous disruption method is required.

  • Freeze the tissue in liquid nitrogen and grind it into a fine powder using a mortar and pestle.

  • Alternatively, use a bead-based mechanical homogenizer.

• Lysis: Transfer the tissue powder or homogenized sample to a tube containing 5-10 volumes of ice-cold Lysis Buffer with freshly added Pefabloc SC (1 mM).

• Sonication (Optional): To further enhance protein extraction, sonicate the lysate on ice. Use short bursts (10-15 seconds) followed by cooling periods to prevent overheating and protein denaturation.

• Lysis Incubation: Incubate on ice for 30-60 minutes with gentle agitation.

• Clarification: Centrifuge the lysate at 16,000 x g for 20 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Protein Quantification and Storage: Proceed as described for soft tissues.

Visualizations

Mechanism of Serine Protease Inhibition by Pefabloc SC

Caption: Covalent modification of the active site serine by Pefabloc SC.

Experimental Workflow for Protein Extraction

Caption: Step-by-step workflow for tissue protein extraction.

Troubleshooting

Problem	Possible Cause	Solution
Low Protein Yield	Incomplete tissue homogenization.	Use a more rigorous homogenization method (e.g., mechanical disruption for fibrous tissues). Increase the volume of lysis buffer.
Insufficient lysis time.	Extend the incubation time on ice.
Protein Degradation	Pefabloc SC was not added fresh.	Always add Pefabloc SC to the lysis buffer immediately before use.
Inadequate concentration of Pefabloc SC.	Optimize the Pefabloc SC concentration within the recommended range (0.4 - 4 mM).
Proteases other than serine proteases are active.	Consider adding a cocktail of protease inhibitors targeting different classes of proteases.
Protein Aggregation	High protein concentration.	Dilute the protein extract with lysis buffer.
Presence of highly hydrophobic proteins.	Consider using a lysis buffer with a higher detergent concentration.

Conclusion

Pefabloc SC is a reliable and safe choice for inhibiting serine protease activity during protein extraction from tissues. The protocols provided here offer a solid foundation for obtaining high-quality protein lysates suitable for a wide range of downstream applications in research and drug development. For optimal results, it is recommended to empirically determine the ideal conditions for each specific tissue type and experimental goal.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Overview of Protease and Phosphatase Inhibition for Protein Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Inactivation of Proteinase K with Pefabloc® SC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteinase K is a broad-spectrum serine protease widely used in molecular biology to digest proteins and remove contamination from nucleic acid preparations.[1][2] Its robust activity, even in the presence of denaturing agents like SDS and urea, makes it highly effective for applications such as genomic DNA extraction, RNA purification, and tissue digestion.[2][3][4] However, for subsequent enzymatic steps, such as restriction digests or PCR, the complete and irreversible inactivation of Proteinase K is critical to prevent the degradation of enzymes and other protein reagents.[5]

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a non-toxic, water-soluble, and irreversible inhibitor of serine proteases, including Proteinase K.[6][7] It serves as a superior alternative to traditional, hazardous inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP) due to its lower toxicity and enhanced stability in aqueous solutions.[7][8] These notes provide a detailed protocol for the effective inactivation of Proteinase K using Pefabloc® SC.

Mechanism of Action

Pefabloc® SC belongs to the sulfonyl fluoride family of inhibitors. The fluoride group of Pefabloc® SC reacts with the hydroxyl group of the serine residue located in the active site of serine proteases like Proteinase K. This reaction forms a stable, covalent sulfonyl-enzyme bond, resulting in the irreversible inactivation of the protease.[8]

References

• 1. goldbio.com [goldbio.com]
• 2. Proteinase K solution 20 mg/ml [itwreagents.com]
• 3. promega.com [promega.com]
• 4. geneaid.com [geneaid.com]
• 5. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 6. thomassci.com [thomassci.com]
• 7. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Enhancing Immunoprecipitation Integrity with Pefabloc SC in Wash Buffers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Immunoprecipitation (IP) is a powerful technique for isolating a specific protein from a complex mixture, such as a cell lysate. A critical aspect of a successful IP experiment is the preservation of the target protein's integrity throughout the procedure. Endogenous proteases, released during cell lysis, pose a significant threat, potentially degrading the target protein and its interacting partners. While the inclusion of protease inhibitors in the lysis buffer is standard practice, their use in subsequent wash buffers is often overlooked yet crucial for obtaining high-quality, reliable results.

This document provides detailed application notes and a protocol for the inclusion of Pefabloc® SC, a potent and irreversible serine protease inhibitor, in immunoprecipitation wash buffers. Pefabloc SC offers significant advantages over traditional inhibitors like PMSF, including lower toxicity, superior stability in aqueous solutions, and high water solubility, making it an ideal choice for protecting protein integrity during the entire IP workflow.[1][2]

Mechanism of Action of Pefabloc SC

Pefabloc SC (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride) is an irreversible inhibitor of serine proteases.[1] Serine proteases are a class of enzymes characterized by a highly reactive serine residue in their active site. Pefabloc SC acts by covalently modifying this serine residue through sulfonylation, rendering the protease permanently inactive. This rapid and stable inactivation prevents the degradation of the target protein and its binding partners throughout the immunoprecipitation process.

Figure 1: Mechanism of Pefabloc SC Action.

Data Presentation: Comparison of Serine Protease Inhibitors

Feature	Pefabloc® SC	Phenylmethylsulfonyl Fluoride (PMSF)
Solubility	High in aqueous buffers (up to 100 mg/mL)	Poor in aqueous buffers; requires organic solvents (e.g., ethanol, isopropanol)
Toxicity	Low toxicity[1]	Highly toxic (neurotoxin)[2]
Stability in Aqueous Solution	More stable, especially at neutral pH. Half-life of ~6 hours at pH 7.0 and 37°C.	Unstable, with a half-life of ~30 minutes at pH 8.0. Must be added fresh.
Working Concentration	0.4 - 4 mM (0.1 - 1 mg/mL)	0.1 - 2 mM
Mechanism	Irreversible serine protease inhibitor	Irreversible serine protease inhibitor

Experimental Protocols

During the wash steps of an immunoprecipitation, the initial concentration of protease inhibitors from the lysis buffer is gradually diluted and removed. However, proteases can remain bound to the beads or the cellular debris, becoming active as the inhibitor concentration decreases. This can lead to the degradation of the target protein or its interacting partners that have been successfully captured. By including Pefabloc SC in the wash buffers, a constant inhibitory environment is maintained, providing continuous protection to the immunoprecipitated complex.

• Pefabloc SC Stock Solution (100 mM):

  • Dissolve 24 mg of Pefabloc SC powder in 1 mL of sterile, distilled water.

  • Aliquot and store at -20°C. The stock solution is stable for at least two months.

• Lysis Buffer with Pefabloc SC:

  • Prepare your desired lysis buffer (e.g., RIPA, NP-40 based).

  • Immediately before use, add the 100 mM Pefabloc SC stock solution to a final concentration of 1-4 mM. For example, add 10-40 µL of 100 mM Pefabloc SC to 1 mL of lysis buffer.

• Wash Buffer with Pefabloc SC:

  • Prepare your desired wash buffer (e.g., Tris-Buffered Saline with 0.1% Tween-20 (TBST) or Phosphate-Buffered Saline with 0.1% Tween-20 (PBST)).

  • Immediately before use, add the 100 mM Pefabloc SC stock solution to a final concentration of 1-4 mM.

Figure 2: Immunoprecipitation Workflow with Pefabloc SC.

• Cell Lysate Preparation:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cell pellet with ice-cold lysis buffer containing 1-4 mM Pefabloc SC and other required protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Pre-clearing (Optional but Recommended):

  • Add 20-30 µL of Protein A/G bead slurry to 1 mg of protein lysate.

  • Incubate for 1 hour at 4°C on a rotator.

  • Centrifuge at 1,000 x g for 1 minute at 4°C.

  • Carefully transfer the supernatant to a new tube, avoiding the beads.

• Antibody Incubation:

  • Add the appropriate amount of primary antibody to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Protein A/G Bead Binding:

  • Add 30-50 µL of Protein A/G bead slurry to the lysate-antibody mixture.

  • Incubate for 1-2 hours at 4°C with gentle rotation to capture the immunocomplex.

• Washing:

  • Centrifuge the beads at 1,000 x g for 1 minute at 4°C and discard the supernatant.

  • Add 1 mL of ice-cold wash buffer containing 1-4 mM Pefabloc SC.

  • Resuspend the beads and incubate for 5 minutes on a rotator at 4°C.

  • Repeat the centrifugation and wash step for a total of 3-5 times.

  • After the final wash, carefully remove all supernatant.

• Elution:

  • Add 2X Laemmli sample buffer to the beads.

  • Boil the sample at 95-100°C for 5-10 minutes to elute the protein from the beads.

  • Centrifuge to pellet the beads and collect the supernatant.

• Downstream Analysis:

  • The eluted proteins are ready for analysis by Western blotting or other downstream applications.

Conclusion

References

• 1. pentapharm.com [pentapharm.com]
• 2. goldbio.com [goldbio.com]

Pefabloc® SC: A Guide to Buffer System Compatibility for Optimal Protease Inhibition

Application Note AP-2025-01

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a potent, water-soluble, and irreversible inhibitor of serine proteases.[1][2] Its low toxicity and stability in aqueous solutions make it a superior alternative to traditional serine protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP).[3][4] Pefabloc® SC is widely used to prevent proteolytic degradation of proteins during purification, cell lysis, and other biochemical applications.[3][5] The efficacy of Pefabloc® SC is critically dependent on its stability, which can be influenced by the composition of the buffer system, particularly pH and temperature.[3][6] This document provides a comprehensive overview of Pefabloc® SC's compatibility with various buffer systems, along with detailed protocols to evaluate its performance in your specific experimental setup.

Mechanism of Action

Pefabloc® SC belongs to the sulfonyl fluoride class of protease inhibitors.[7] The inhibitor's mechanism of action involves the covalent modification of the active site serine residue within the target serine protease.[7] The sulfonyl fluoride group of Pefabloc® SC acts as an electrophile, reacting with the nucleophilic hydroxyl group of the catalytic serine. This reaction results in the formation of a stable sulfonyl-enzyme conjugate, rendering the protease permanently inactive.[3]

Caption: Covalent modification of the active site serine by Pefabloc® SC.

Buffer Compatibility and Stability

The stability of Pefabloc® SC in aqueous solutions is primarily influenced by pH and temperature. Understanding these factors is crucial for maximizing its inhibitory activity.

Key Considerations:

• pH: Pefabloc® SC is most stable in slightly acidic conditions (pH < 7.0).[3] As the pH increases into the neutral and alkaline range (pH ≥ 7.0), the rate of hydrolysis of the sulfonyl fluoride group increases, leading to inactivation of the inhibitor.[3]

• Temperature: Higher temperatures accelerate the rate of hydrolysis at any given pH.[3] Therefore, it is recommended to prepare and use buffers containing Pefabloc® SC at low temperatures (e.g., on ice or at 4°C) to prolong its activity.[8]

• Buffer Components: While specific adverse interactions with common buffer components like Tris, HEPES, MOPS, or phosphate are not widely documented, the primary determinant of compatibility is the final pH of the buffer. However, it is always advisable to empirically test the performance of Pefabloc® SC in your specific buffer system.

Data Summary:

The following table summarizes the known stability of Pefabloc® SC under various conditions.

Parameter	Condition	Stability/Half-Life	Reference
pH	< 7.0	High stability	[3]
7.0	50% hydrolysis in 6 hours at 37°C	[3]
7.5	50% hydrolysis in 2 hours at 37°C	[3]
8.0 - 9.0	Slight hydrolysis occurs	[5][6]
Temperature	-15 to -25°C	Stock solutions (100 mM in water) stable for at least 2 months	[3][6]
4°C	Recommended for working solutions to minimize hydrolysis	[8]
37°C	Increased rate of hydrolysis compared to lower temperatures	[3]
Solubility	Water/Aqueous Buffers	Up to 100 mg/mL	[3][6]
PBS (pH 7.2)	Approximately 10 mg/mL	[4]

Experimental Protocols

To ensure optimal performance of Pefabloc® SC in your experiments, it is recommended to validate its effectiveness in your specific buffer system. The following protocols provide a framework for assessing the stability and inhibitory activity of Pefabloc® SC.

Protocol for Assessing Pefabloc® SC Stability in a Target Buffer

This protocol allows for the determination of the functional half-life of Pefabloc® SC in a specific buffer by pre-incubating the inhibitor in the buffer for varying amounts of time before measuring its residual activity.

Materials:

• Pefabloc® SC

• Target buffer system (e.g., Tris-HCl, HEPES, PBS) at the desired pH

• A model serine protease (e.g., Trypsin, Chymotrypsin)

• A suitable chromogenic or fluorogenic protease substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for Trypsin)

• Microplate reader

• 96-well microplates

Procedure:

• Prepare a fresh stock solution of Pefabloc® SC (e.g., 100 mM in sterile, distilled water). Store on ice.

• Prepare working solutions of Pefabloc® SC in the target buffer at a concentration that yields significant, but not complete, inhibition (e.g., 2x the final desired concentration).

• Pre-incubate Pefabloc® SC: Aliquot the Pefabloc® SC working solution and incubate at the desired experimental temperature for different time points (e.g., 0, 30, 60, 120, 240 minutes).

• Prepare control and enzyme solutions: In a 96-well plate, prepare the following controls:

  • No-enzyme control (buffer + substrate)

  • No-inhibitor control (enzyme + buffer + substrate)

• Initiate the inhibition reaction: At each time point, add the pre-incubated Pefabloc® SC solution to wells containing the serine protease. Incubate for a fixed period (e.g., 15 minutes) at room temperature to allow for inhibition.

• Initiate the substrate cleavage reaction: Add the substrate to all wells to start the enzymatic reaction.

• Measure protease activity: Immediately begin kinetic measurements using a microplate reader at the appropriate wavelength for the chosen substrate.

• Data analysis:

  • Calculate the initial reaction velocity (V₀) for each condition from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each pre-incubation time point relative to the no-inhibitor control.

  • Plot the percent inhibition as a function of pre-incubation time to determine the functional half-life of Pefabloc® SC in the tested buffer.

Protocol for Determining the IC₅₀ of Pefabloc® SC in Different Buffer Systems

This protocol is designed to compare the inhibitory potency (IC₅₀ value) of Pefabloc® SC across various buffer systems.

Materials:

• Pefabloc® SC

• A panel of buffer systems to be tested (e.g., 50 mM Tris-HCl pH 7.5, 50 mM HEPES pH 7.5, 1x PBS pH 7.4)

• A model serine protease

• A suitable chromogenic or fluorogenic protease substrate

• Microplate reader

• 96-well microplates

Procedure:

• Prepare a fresh stock solution of Pefabloc® SC (e.g., 100 mM in sterile, distilled water).

• Prepare serial dilutions of Pefabloc® SC in each of the buffer systems to be tested.

• Set up the assay plate:

  • Add a fixed amount of the serine protease to each well (except for the no-enzyme control).

  • Add the serially diluted Pefabloc® SC solutions to the corresponding wells.

  • Include a no-inhibitor control (enzyme + buffer) and a no-enzyme control (buffer only) for each buffer system.

• Pre-incubate the enzyme and inhibitor: Incubate the plate for a fixed time (e.g., 15 minutes) at room temperature to allow Pefabloc® SC to react with the protease.

• Initiate the reaction: Add the substrate to all wells.

• Measure activity: Monitor the reaction kinetically in a microplate reader.

• Data analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Normalize the data to the no-inhibitor control (100% activity) and the no-enzyme control (0% activity).

  • Plot the percent inhibition versus the logarithm of the Pefabloc® SC concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for Pefabloc® SC in each buffer system.

Visualized Workflows and Decision Guides

Experimental Workflow for Buffer Compatibility Testing

The following diagram outlines the general workflow for assessing the compatibility of Pefabloc® SC with a chosen buffer system.

Caption: A generalized workflow for testing Pefabloc® SC compatibility.

Decision Guide for Buffer Selection

This decision tree can help researchers select an appropriate buffer system for use with Pefabloc® SC.

Caption: A guide for selecting buffers for use with Pefabloc® SC.

Conclusion

Pefabloc® SC is a highly effective and user-friendly serine protease inhibitor. Its performance is intrinsically linked to the pH and temperature of the buffer system in which it is used. By understanding the principles of its stability and by employing the provided protocols to validate its efficacy in specific experimental contexts, researchers can ensure reliable and robust protection of their protein samples from proteolytic degradation. For optimal results, it is recommended to use Pefabloc® SC in buffers with a pH below 7.0 and to maintain low temperatures throughout the experimental procedure. When working at neutral or slightly alkaline pH, Pefabloc® SC should be added to the buffer immediately prior to use.

References

• 1. protocols.io [protocols.io]
• 2. caymanchem.com [caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. scientificlabs.com [scientificlabs.com]
• 6. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. biocompare.com [biocompare.com]

Application Notes and Protocols for the Use of Pefabloc SC® in Live Cell Imaging Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pefabloc SC®, also known by its chemical name 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a potent, irreversible inhibitor of serine proteases. It is widely utilized in biochemical and cellular assays to prevent proteolytic degradation of proteins of interest. Its high solubility in aqueous solutions, stability, and significantly lower toxicity compared to other serine protease inhibitors like PMSF and DFP make it a candidate for use in experiments involving living cells.[1][2] This document provides detailed application notes and protocols for the use of Pefabloc SC® in live cell imaging experiments, addressing its suitability, potential effects on cell viability, and procedural guidelines.

Mechanism of Action

Pefabloc SC® functions by irreversibly binding to the active site of serine proteases. The sulfonyl fluoride moiety of Pefabloc SC® reacts with the hydroxyl group of the serine residue within the catalytic triad of these enzymes, forming a stable, covalent bond.[3] This acylation of the active site renders the protease inactive. In addition to its primary role as a serine protease inhibitor, Pefabloc SC® has also been described as a potent inhibitor of serine/threonine phosphatases.[3]

Suitability for Live Cell Imaging

The use of any chemical compound in live cell imaging requires careful consideration of its effects on cell health and potential interference with the imaging process. Pefabloc SC® offers several advantages in this context:

• Cell Permeability: Multiple sources confirm that Pefabloc SC® can be used on living cells, indicating that it is cell-permeable.[2][3]

• Low Cytotoxicity: Pefabloc SC® is characterized by its low toxicity towards eukaryotic cells.[2] One study noted no inhibition of cell viability at concentrations up to 0.25 mM, with only a 60% inhibition observed at a significantly higher concentration of 1 mM.[4] However, other studies have shown that at higher concentrations, AEBSF can decrease cell viability and proliferation, particularly in cancer cell lines.[5]

• High Water Solubility: Its excellent solubility in aqueous buffers simplifies its addition to cell culture media without the need for organic solvents that could be harmful to cells.[2][4]

Despite these benefits, researchers should be aware of the following:

• Stability in Culture Media: The stability of Pefabloc SC® is pH and temperature-dependent. In conditions mimicking cell culture (pH 7.0 and 37°C), its half-life is approximately 6 hours.[6] For long-term imaging experiments, this degradation rate may necessitate replenishment of the inhibitor.

• Potential for Off-Target Effects: While primarily targeting serine proteases, off-target effects are a possibility with any inhibitor. It has been noted that AEBSF can modify off-target residues such as tyrosine, lysine, and the N-terminus of proteins.[1] It has also been shown to inhibit NADPH oxidase activation and can interfere with cell adhesion at higher concentrations.[7][8]

• Fluorescence Interference: The potential for Pefabloc SC® to interfere with fluorescent probes has not been extensively studied. As with any non-fluorescent compound used in fluorescence microscopy, it is crucial to perform control experiments to rule out any quenching or autofluorescence effects.[9]

Data Presentation

The following tables summarize key quantitative data regarding Pefabloc SC® properties and its effects on cell viability.

Property	Value	Reference
Molecular Weight	239.5 Da	[3]
Solubility in Water	Up to 100 mg/mL	[3]
Working Concentration	0.1 - 1 mg/mL (0.4 - 4 mM)
Half-life (pH 7.0, 37°C)	~ 6 hours	[6]
Half-life (pH 8.6, 37°C)	~ 2.4 hours	[6]
Half-life (pH 7.0, 25°C)	~ 26.6 hours	[6]

Cell Type/Line	Concentration	Effect on Viability/Proliferation	Reference
General Eukaryotic Cells	0.1 - 0.25 mM	No evident inhibition of cell viability.	[4]
General Eukaryotic Cells	1 mM	Significant (60%) inhibition.	[4]
Glioblastoma Cells	Increasing	Decreased percentage of cell viability, proliferation, and metastasis.	[5]
Human Macrophages	50 - 150 µM	Non-toxic.	[10]

Experimental Protocols

Protocol 1: General Live Cell Imaging with Pefabloc SC®

This protocol provides a general workflow for introducing Pefabloc SC® into a live cell imaging experiment.

Materials:

• Cells cultured on glass-bottom imaging dishes

• Complete cell culture medium, pre-warmed to 37°C

• Live-cell imaging medium (e.g., phenol red-free medium), pre-warmed to 37°C

• Pefabloc SC® powder

• Sterile, distilled water or PBS to prepare a stock solution

• Live-cell imaging microscope with environmental control (37°C, 5% CO₂)

Procedure:

• Cell Preparation: Seed cells on glass-bottom imaging dishes to achieve the desired confluency for imaging.

• Pefabloc SC® Stock Solution Preparation: Prepare a 100 mM stock solution of Pefabloc SC® in sterile, distilled water. Filter-sterilize the solution and store in aliquots at -20°C. Concentrated stock solutions are acidic and are stable for at least two months at -20°C.[3]

• Inhibitor Treatment: a. On the day of imaging, remove the culture medium from the cells. b. Wash the cells once with pre-warmed live-cell imaging medium. c. Add fresh, pre-warmed live-cell imaging medium to the cells. d. Dilute the Pefabloc SC® stock solution directly into the imaging medium to the desired final concentration (a starting range of 0.1 - 1.0 mM is recommended). Gently mix the medium in the dish.

• Live-Cell Imaging: a. Place the imaging dish on the microscope stage within the environmental chamber. b. Allow the cells to equilibrate for at least 30 minutes before starting image acquisition. c. Acquire images using appropriate settings to minimize phototoxicity. d. For experiments lasting longer than 6 hours, consider a partial or full medium exchange with fresh Pefabloc SC® to maintain its effective concentration.

Protocol 2: Assessing Cell Viability and Morphology with Pefabloc SC® Treatment

This protocol details a method to determine the optimal, non-toxic concentration of Pefabloc SC® for your specific cell line and imaging duration.

Materials:

• Cells cultured in a 96-well, black-walled, clear-bottom imaging plate

• Complete cell culture medium

• Pefabloc SC® stock solution (100 mM)

• Cell viability reagent (e.g., Resazurin-based assays like PrestoBlue™ or colorimetric assays like MTT)

• Live-cell stain for morphology (e.g., Calcein-AM for live cells, Propidium Iodide for dead cells)

• Fluorescence microscope or plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will not lead to overgrowth during the experiment.

• Pefabloc SC® Titration: Prepare a serial dilution of Pefabloc SC® in complete culture medium. A suggested range is from 0.05 mM to 2 mM. Include a vehicle-only control (medium with the same volume of water used to dilute the stock solution).

• Treatment: Replace the medium in the wells with the Pefabloc SC®-containing medium.

• Incubation: Incubate the plate under standard cell culture conditions (37°C, 5% CO₂) for the intended duration of your live-cell imaging experiment (e.g., 6, 12, 24 hours).

• Morphology Assessment: a. At the end of the incubation period, add the live/dead cell stains to a subset of the wells according to the manufacturer's protocol. b. Image the cells using a fluorescence microscope to visually assess any changes in cell morphology, adherence, and the ratio of live to dead cells.

• Viability Assay: a. To the remaining wells, add the cell viability reagent (e.g., Resazurin). b. Incubate for the time recommended by the manufacturer. c. Measure the fluorescence or absorbance using a plate reader.

• Data Analysis: a. For the morphology assessment, qualitatively compare the treated cells to the control cells. b. For the viability assay, normalize the readings of the treated wells to the control wells to determine the percentage of cell viability. Plot the cell viability against the Pefabloc SC® concentration to determine the highest concentration that does not significantly impact cell viability.

Mandatory Visualizations

References

• 1. goldbio.com [goldbio.com]
• 2. thomassci.com [thomassci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. interchim.fr [interchim.fr]
• 5. Exploring the “Cascade Effect” of AEBSF on Reduced Glioblastoma Proliferation | Columbia Undergraduate Science Journal [journals.library.columbia.edu]
• 6. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Serine protease inhibitor 4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF) inhibits the rat embryo implantation in vivo and interferes with cell adhesion in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rndsystems.com [rndsystems.com]
• 9. Interference with Fluorescence and Absorbance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lysis of leukemic cells by human macrophages: inhibition by 4-(2-aminoethyl)-benzenesulfonyl fluoride (AEBSF), a serine protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Pefabloc SC: A Superior Solution for Preventing Recombinant Protein Degradation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The integrity and stability of recombinant proteins are paramount during all stages of research and development, from initial expression and purification to final formulation. Proteolytic degradation, mediated by endogenous proteases released during cell lysis, is a significant challenge that can compromise protein yield, activity, and structural integrity. Pefabloc SC, a brand name for 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a potent, irreversible serine protease inhibitor designed to provide robust protection for your valuable protein targets.

These application notes provide a comprehensive guide to utilizing Pefabloc SC for the effective prevention of recombinant protein degradation. We will delve into its mechanism of action, highlight its advantages over other common inhibitors, and provide detailed protocols for its use in various applications.

Mechanism of Action: Irreversible Inhibition of Serine Proteases

Pefabloc SC is a sulfonyl fluoride-containing compound that specifically targets the active site of serine proteases.[1] Serine proteases are a major class of proteolytic enzymes characterized by a highly reactive serine residue within their catalytic triad.[1] The mechanism of inhibition involves the covalent modification of this active site serine. The sulfonyl fluoride moiety of Pefabloc SC reacts with the hydroxyl group of the serine, forming a stable, inactive sulfonyl-enzyme complex.[1] This irreversible acylation effectively and permanently neutralizes the protease's catalytic activity.[1]

Caption: Mechanism of Pefabloc SC Inhibition.

Advantages of Pefabloc SC

Pefabloc SC offers several distinct advantages over other commonly used serine protease inhibitors, particularly phenylmethylsulfonyl fluoride (PMSF).

• Enhanced Stability in Aqueous Solutions: Unlike PMSF, which has a half-life of only about 30 minutes at pH 8.0, Pefabloc SC exhibits significantly greater stability in aqueous buffers, even at neutral and slightly alkaline pH.[2] At pH 7.0 and 37°C, Pefabloc SC has a half-life of approximately 6 hours.[1]

• Superior Safety Profile: Pefabloc SC is considerably less toxic than PMSF and diisopropylfluorophosphate (DFP), which are known neurotoxins.[3][4] The LD50 for Pefabloc SC in mice (oral dose) is 2.8 g/kg.[1]

• Water Solubility: Pefabloc SC is readily soluble in water and aqueous buffers, eliminating the need for hazardous organic solvents like isopropanol or ethanol, which are required to dissolve PMSF.[3][5]

• Broad Specificity: Pefabloc SC inhibits a wide range of serine proteases, including trypsin, chymotrypsin, thrombin, and plasmin.[1][6]

Quantitative Data and Comparisons

The following tables provide a summary of the inhibitory activity of Pefabloc SC and a comparison with other common protease inhibitors.

Table 1: Inhibitory Activity of Pefabloc SC against Various Serine Proteases

Protease	IC50 (mM)
Trypsin	0.081
Chymotrypsin	0.044
Thrombin	0.92
Plasmin	1.99
tPA	0.72
uPA	0.072
Elastase	0.525

Data obtained at pH 7.0 and 25°C after 15 minutes of incubation.

Table 2: Comparison of Common Serine Protease Inhibitors

Feature	Pefabloc SC (AEBSF)	PMSF	Aprotinin	Leupeptin
Target Proteases	Serine Proteases	Serine & Cysteine Proteases	Serine Proteases	Serine & Cysteine Proteases
Mechanism	Irreversible	Irreversible	Reversible	Reversible
Typical Working Conc.	0.1 - 4 mM	0.1 - 1 mM	0.15 µM	1 µM
Solubility	High in water	Poor in water; requires organic solvent	High in water	High in water
Toxicity	Low (LD50 >2800 mg/kg)	High (neurotoxin)	Low	Low
Stability in Aqueous Solution (pH 7.5, 25°C)	Half-life of hours	Half-life of ~30 minutes	Stable	Less stable

Experimental Protocols

The following are detailed protocols for the use of Pefabloc SC in the purification of recombinant proteins from E. coli and mammalian cells.

Experimental Workflow for Recombinant Protein Purification

Caption: General workflow for recombinant protein purification.

Protocol 1: Recombinant Protein Purification from E. coli

Materials:

• E. coli cell pellet expressing the recombinant protein

• Lysis Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 1 mM EDTA

• Pefabloc SC stock solution (100 mM in water)

• Lysozyme

• DNase I

• Appropriate chromatography buffers

• Storage Buffer: 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 10% glycerol

Procedure:

• Preparation of Lysis Buffer with Pefabloc SC:

  • Prepare the required volume of Lysis Buffer.

  • Immediately before use, add Pefabloc SC from the stock solution to a final concentration of 1-2 mM. Mix well.

• Cell Lysis:

  • Resuspend the thawed E. coli cell pellet in the Pefabloc SC-containing Lysis Buffer (typically 5-10 mL per gram of wet cell paste).

  • Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.

  • Add DNase I to a final concentration of 10 µg/mL.

  • Lyse the cells by sonication on ice. Perform short bursts (e.g., 10-15 seconds) with intermittent cooling to prevent overheating and protein denaturation.

• Clarification:

  • Centrifuge the lysate at high speed (e.g., 15,000 x g) for 30 minutes at 4°C to pellet cell debris.

  • Carefully collect the supernatant containing the soluble recombinant protein.

• Protein Purification:

  • Proceed with your established chromatography protocol (e.g., affinity, ion exchange, size exclusion).

  • For extended purification steps, consider adding Pefabloc SC to your chromatography buffers at a lower concentration (e.g., 0.1-0.5 mM) to maintain protection.

• Protein Storage:

  • After purification and buffer exchange into the final Storage Buffer, consider adding Pefabloc SC to a final concentration of 0.1 mM for long-term storage at -80°C.

Protocol 2: Recombinant Protein Purification from Mammalian Cells

Materials:

• Mammalian cell pellet expressing the recombinant protein

• Lysis Buffer: 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100

• Pefabloc SC stock solution (100 mM in water)

• Appropriate chromatography buffers

• Storage Buffer: 50 mM HEPES, pH 7.4, 150 mM NaCl, 10% glycerol

Procedure:

• Preparation of Lysis Buffer with Pefabloc SC:

  • Prepare the required volume of Lysis Buffer.

  • Just before use, add Pefabloc SC from the stock solution to a final concentration of 1-2 mM. Mix gently.

• Cell Lysis:

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in the Pefabloc SC-containing Lysis Buffer (typically 1-2 mL per 10^7 cells).

  • Incubate on ice for 30 minutes with occasional gentle vortexing.

• Clarification:

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Transfer the clear supernatant to a new tube.

• Protein Purification:

  • Follow your standard purification protocol. As with E. coli purifications, the inclusion of 0.1-0.5 mM Pefabloc SC in chromatography buffers can be beneficial.

• Protein Storage:

  • For long-term stability, add Pefabloc SC to the final purified protein in Storage Buffer to a concentration of 0.1 mM before storing at -80°C.

Decision Guide for Protease Inhibitor Selection

The choice of a protease inhibitor depends on several factors. The following decision tree can help guide your selection process.

Caption: Decision tree for selecting a protease inhibitor.

Conclusion

Pefabloc SC is a highly effective and user-friendly tool for safeguarding recombinant proteins from proteolytic degradation. Its superior stability, safety, and water solubility make it an excellent alternative to traditional serine protease inhibitors. By incorporating Pefabloc SC into your protein purification workflows, you can significantly improve the yield and quality of your final protein product, leading to more reliable and reproducible downstream applications.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Pefabloc, 4-[2-aminoethyl]benzenesulfonyl fluoride, is a new, potent nontoxic and irreversible inhibitor of PAF-degrading acetylhydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. pentapharm.com [pentapharm.com]
• 6. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]

Step-by-step guide for using Pefabloc in Western blotting

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the effective use of Pefabloc SC®, a potent and irreversible serine protease inhibitor, in Western blotting applications. Its superior safety profile and stability make it an excellent alternative to traditional inhibitors like PMSF.

Introduction to Pefabloc SC®

Pefabloc SC® (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, AEBSF) is a water-soluble, broad-spectrum inhibitor of serine proteases, including trypsin, chymotrypsin, thrombin, and plasmin. Its mechanism of action involves the rapid and irreversible acylation of the serine residue within the active site of these proteases, leading to their inactivation.

Key Advantages of Pefabloc SC®:

• Low Toxicity: Significantly less toxic than PMSF and DFP, enhancing laboratory safety.

• Water Solubility: Readily dissolves in aqueous buffers, eliminating the need for hazardous organic solvents like isopropanol or ethanol that are required for PMSF.

• Improved Stability: More stable in aqueous solutions, especially at physiological pH, compared to PMSF which has a short half-life in aqueous environments.

• Broad Specificity: Effectively inhibits a wide range of serine proteases.

Mechanism of Action

Pefabloc SC® acts as a suicide inhibitor. The sulfonyl fluoride moiety of Pefabloc SC® covalently binds to the hydroxyl group of the active site serine residue in serine proteases, forming a stable, inactive enzyme-inhibitor complex.

Caption: Mechanism of Pefabloc SC® inhibition.

Quantitative Data and Comparisons

Pefabloc SC® demonstrates comparable or superior inhibitory activity against various serine proteases when compared to other common inhibitors like PMSF and DFP.

Serine Protease	Pefabloc SC® (kapp/I [l x mol⁻¹ x s⁻¹])	PMSF (kapp/I [l x mol⁻¹ x s⁻¹])	DFP (kapp/I [l x mol⁻¹ x s⁻¹])
Chymotrypsin	0.32	0.05	0.19
Trypsin	0.68	0.07	0.3
Thrombin	5.12	1.95	1.28
Plasmin	1.19	Not Detected	Not Detected
Plasma Kallikrein	0.19	0.05	0.05
Glandular Kallikrein	0.46	Not Detected	Not Detected

Table 1: Comparison of the apparent rate constant of inactivation (kapp/I) of various serine proteases by Pefabloc SC®, PMSF, and DFP.

Property	Pefabloc SC®	PMSF
Molecular Weight	239.5 Da	174.2 g/mol
Working Concentration	0.4 - 4 mM (0.1 - 1.0 mg/ml)	0.1 - 1 mM
Solubility	High in water and aqueous buffers (up to 100 mg/ml)	Poor in water; requires organic solvents
Toxicity	Low (LD50 = 2.8 g/kg, oral in mice)	High (neurotoxin)
Stability in Aqueous Solution	Stable, especially at acidic pH. Half-life of ~6 hours at pH 7 and 37°C.	Unstable, rapidly hydrolyzes

Table 2: Physicochemical and toxicological comparison of Pefabloc SC® and PMSF.

Experimental Protocols

Preparation of Pefabloc SC® Stock Solution

Materials:

• Pefabloc SC® powder

• Nuclease-free water or an appropriate aqueous buffer (e.g., 10 mM Tris-HCl, pH 7.0)

• Sterile microcentrifuge tubes

Protocol:

• To prepare a 100 mM stock solution, dissolve 23.95 mg of Pefabloc SC® in 1 ml of nuclease-free water or a slightly acidic aqueous buffer.

• Mix by vortexing until the powder is completely dissolved. The resulting solution will be acidic.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -15 to -25°C for up to two months.

Western Blotting Workflow with Pefabloc SC®

The following diagram outlines the key steps in a Western blotting experiment where Pefabloc SC® is incorporated.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Protein Degradation with Pefabloc

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with protein degradation, even when using the serine protease inhibitor Pefabloc.

Frequently Asked Questions (FAQs)

Q1: What is Pefabloc and how does it work?

Pefabloc®, also known as AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride), is a potent and irreversible inhibitor of serine proteases.[1][2][3][4] It belongs to the sulfonyl fluoride family of compounds.[1][2] Its mechanism of action involves the covalent modification of the serine residue within the active site of the protease, leading to a stable, inactive enzyme.[1][5][6] This action is similar to other serine protease inhibitors like PMSF and DFP, but Pefabloc offers the advantages of being water-soluble and significantly less toxic.[1][2][5][7]

Q2: Which proteases is Pefabloc effective against?

Pefabloc has a broad specificity for serine proteases.[1][4] It effectively inhibits enzymes such as trypsin, chymotrypsin, thrombin, plasmin, kallikrein, and proteinase K.[1][2][3][8][9][10]

Q3: What is the recommended working concentration for Pefabloc?

The typical working concentration for Pefabloc ranges from 0.1 to 1.0 mg/mL, which corresponds to approximately 0.4 to 4 mM.[2][11] For specific applications, such as the complete inactivation of proteinase K, concentrations up to 5 mM may be used.[2][3][11]

Q4: How should I prepare and store Pefabloc solutions?

Pefabloc is readily soluble in aqueous buffers and distilled water up to 100 mg/mL.[2] For stock solutions (e.g., 100 mM), it is recommended to dissolve the powder in distilled water. These concentrated stock solutions are acidic and can be stored in aliquots at -15 to -25°C for 1 to 2 months.[2][11] To minimize hydrolysis, it is crucial to add Pefabloc to your biological samples shortly before starting your experiment.[1][2]

Troubleshooting Guide: Why is my protein still degrading?

If you are still observing protein degradation despite using Pefabloc, several factors could be at play. Use this guide to troubleshoot potential issues in your experimental workflow.

Issue 1: Pefabloc Inactivity or Suboptimal Performance

The effectiveness of Pefabloc is highly dependent on its handling and the biochemical environment of your experiment.

• pH-Dependent Instability: Pefabloc's stability decreases as the pH increases. At a pH of 7.0 or higher, it undergoes hydrolysis, which is accelerated at higher temperatures.[1] For instance, at 37°C and pH 7.0, the half-life of Pefabloc is approximately 6 hours; this drops to just 2 hours at pH 7.5.[1]

• Improper Storage: Failure to store stock solutions at the recommended -15 to -25°C can lead to a loss of activity over time.[2][11]

• Interfering Reagents: Pefabloc can react with thiol-containing reagents. If your buffer contains reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol, they can reduce the inhibitory effect of Pefabloc.[5][6]

Solution Workflow for Pefabloc Issues

Caption: Troubleshooting workflow for Pefabloc ineffectiveness.

Issue 2: Presence of Non-Serine Proteases

Pefabloc is a specific inhibitor of serine proteases. If your sample contains other classes of proteases, they will not be inhibited and can continue to degrade your protein.

• Cysteine Proteases: Examples include papain and calpains.

• Aspartate Proteases: Examples include pepsin and cathepsins.

• Metalloproteases: These are zinc-dependent proteases, such as matrix metalloproteinases (MMPs).

Solution: Employ a Broader Range of Inhibitors

To counteract the activity of other protease classes, consider using a protease inhibitor cocktail that contains a mixture of inhibitors with different specificities.[12][13][14][15]

Protease Class	Recommended Inhibitors
Serine Proteases	Pefabloc, PMSF, Aprotinin
Cysteine Proteases	E-64, Leupeptin, Antipain
Aspartate Proteases	Pepstatin
Metalloproteases	EDTA, EGTA, 1,10-Phenanthroline

Signaling Pathway of Protease Inhibition

Caption: Inhibition of different protease classes.

Experimental Protocols

Protocol 1: Preparation of Pefabloc Stock Solution

• Weighing: Carefully weigh out the desired amount of Pefabloc® SC powder.

• Dissolving: Dissolve the powder in high-purity, distilled water to a final concentration of 100 mM (23.95 mg/mL).

• Aliquoting: Dispense the stock solution into small, single-use aliquots.

• Storage: Store the aliquots at -15 to -25°C for up to 2 months.[2][11]

Protocol 2: General Cell Lysis with Protease Inhibition

• Buffer Preparation: Prepare your lysis buffer of choice. Keep it on ice.

• Inhibitor Addition: Just before lysing your cells, add Pefabloc from your stock solution to the desired final working concentration (e.g., 1 mM). If necessary, also add a broad-spectrum protease inhibitor cocktail.

• Cell Lysis: Perform cell lysis on ice using your preferred method (e.g., sonication, douncing, or detergent lysis).[13][14][15][16]

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant containing your protein of interest.

• Storage: Use the lysate immediately for downstream applications or store it at -80°C for long-term preservation.[13]

Quantitative Data Summary

Pefabloc Stability and Working Parameters

Parameter	Value	Reference
Working Concentration	0.1 - 1.0 mg/mL (0.4 - 4 mM)	[2][11]
Stock Solution Stability	1-2 months at -15 to -25°C (in acidic aqueous solution)	[2][11]
Half-life at 37°C, pH 7.0	~6 hours	[1]
Half-life at 37°C, pH 7.5	~2 hours	[1]

Inhibitory Activity of Pefabloc vs. Other Serine Protease Inhibitors

The apparent rate constant of inactivation (kapp/I) indicates the efficiency of the inhibitor. Higher values signify faster inactivation.

Serine Protease	Pefabloc® SC (kapp/I in L·mol⁻¹·s⁻¹)	PMSF (kapp/I in L·mol⁻¹·s⁻¹)	DFP (kapp/I in L·mol⁻¹·s⁻¹)
Plasmin	1,100	20	100
Plasma Kallikrein	13,000	1,000	200
Thrombin	6,000	1,000	1,000
Glandular Kallikrein	2,000	100	100
Trypsin	1,000	1,000	>10,000
Chymotrypsin	10,000	1,000	1,000
Data adapted from product information sheets.[1]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. thomassci.com [thomassci.com]
• 3. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]
• 4. pentapharm.com [pentapharm.com]
• 5. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]
• 6. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - Austria [carlroth.com]
• 7. Pefabloc, 4-[2-aminoethyl]benzenesulfonyl fluoride, is a new, potent nontoxic and irreversible inhibitor of PAF-degrading acetylhydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AEBSF - Wikipedia [en.wikipedia.org]
• 9. Evaluation of Pefabloc as a serine protease inhibitor during human-islet isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 11. ROCHE Pefabloc(R) SC - Forlabs Website [forlabs.co.uk]
• 12. Common Protease Inhibitors - Creative Proteomics Blog [creative-proteomics.com]
• 13. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. youtube.com [youtube.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. Western Blot Troubleshooting: Why Does The Observed Protein Molecular Weight (MW) Differ From The Calculated One? | Proteintech Group [ptglab.com]

Technical Support Center: Optimizing Pefabloc SC Effectiveness at High pH

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges when using the serine protease inhibitor Pefabloc SC, particularly in high pH environments.

FAQs and Troubleshooting Guides

Q1: My experiment requires a high pH buffer (pH 8.0-9.0), but I'm seeing reduced Pefabloc SC effectiveness. Why is this happening?

A1: Pefabloc SC, like other sulfonyl fluoride-based inhibitors, is susceptible to hydrolysis at alkaline pH.[1][2] This chemical breakdown of the inhibitor molecule reduces its concentration and, consequently, its ability to effectively inhibit serine proteases. The rate of this hydrolysis increases with both pH and temperature.[1][2]

Q2: How quickly does Pefabloc SC degrade at high pH?

Data Presentation: Pefabloc SC Stability

pH	Temperature (°C)	Half-life	Citation
7.0	37	~6 hours	[2]
7.5	37	~2 hours	[2]
8.0 - 9.0	Not Specified	"Slight hydrolysis occurs"	[3]

Q3: What are the best practices for using Pefabloc SC in buffers with pH ≥ 7.0?

A3: To maximize the effectiveness of Pefabloc SC in neutral to alkaline buffers, follow these recommendations:

• Prepare Fresh Solutions: Always prepare your Pefabloc SC stock solution and working solutions immediately before use.[1]

• Acidic Stock Solution Storage: Pefabloc SC is more stable in acidic conditions. A concentrated stock solution (e.g., 100 mM in water) will be acidic and can be stored for up to two months at -15 to -25°C.[1]

• Add at the Last Minute: Add the Pefabloc SC to your experimental sample or buffer as the final step before starting your assay or purification to minimize the time it is exposed to the high pH environment.[1]

• Consider Temperature: Since hydrolysis is temperature-dependent, conducting your experiment at a lower temperature, if possible, can help to slow the degradation of Pefabloc SC.[1]

Q4: I'm observing non-specific protein modification in my experiments at high pH. Is this related to Pefabloc SC?

A4: Yes, at higher pH and concentrations, Pefabloc SC can covalently bind to other proteins non-specifically.[4] To address this, consider using Pefabloc® SC PLUS , which includes a protector solution to prevent these non-specific interactions without affecting the inhibitory activity on serine proteases.[4]

Q5: Are there alternative serine protease inhibitors that are more stable at high pH?

A5: Yes, if the instability of Pefabloc SC at high pH is a significant concern for your experiments, consider using Aprotinin . Aprotinin is a reversible serine protease inhibitor that is stable across a broad pH range of 1 to 12.[5][6] However, it's important to note that its binding to proteases is pH-dependent and can dissociate at pH values above 10.[1][7]

Data Presentation: Pefabloc SC vs. Aprotinin for High pH Applications

Inhibitor	Type	Optimal pH Range	Stability at High pH (8-10)	Key Considerations
Pefabloc SC	Irreversible	Acidic to Neutral	Decreased stability, hydrolysis occurs	Prepare fresh, add last. Consider Pefabloc SC PLUS to prevent non-specific binding.
Aprotinin	Reversible	1 - 12	Stable	Binding to protease is reversible and may dissociate at pH > 10.

Experimental Protocols

Protocol 1: General Procedure for Assessing Protease Inhibition at High pH

This protocol provides a framework for comparing the effectiveness of different serine protease inhibitors at a specific high pH.

• Reagent Preparation:

  • Prepare a stock solution of your serine protease of interest in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Prepare a stock solution of a chromogenic or fluorogenic protease substrate.

  • Prepare fresh stock solutions of Pefabloc SC and the alternative inhibitor (e.g., Aprotinin) in an appropriate solvent.

  • Prepare your high pH experimental buffer (e.g., 50 mM Tris-HCl, pH 8.5).

• Assay Setup (96-well plate format):

  • Add a constant amount of the serine protease to each well.

  • Add varying concentrations of the protease inhibitor (Pefabloc SC or alternative) to the wells. Include a control well with no inhibitor.

  • Pre-incubate the protease and inhibitor for a set period (e.g., 15-30 minutes) at the desired temperature.

  • Initiate the reaction by adding the protease substrate to all wells.

• Data Acquisition:

  • Measure the absorbance or fluorescence at regular intervals using a plate reader. The rate of substrate cleavage is proportional to the protease activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Plot the percentage of protease inhibition versus the inhibitor concentration.

  • Determine the IC₅₀ (the concentration of inhibitor that causes 50% inhibition) for each inhibitor under the tested high pH conditions. A lower IC₅₀ value indicates a more potent inhibitor.

Mandatory Visualizations

Caption: Mechanism of Pefabloc SC action and its inactivation at high pH.

Caption: Troubleshooting workflow for Pefabloc SC use at high pH.

References

• 1. Aprotinin [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. mpbio.com [mpbio.com]
• 7. interchim.fr [interchim.fr]

Pefabloc precipitation in stock solution what to do

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with Pefabloc precipitation in stock solutions.

Troubleshooting Guide: Pefabloc Precipitation

Issue: My Pefabloc stock solution has formed a precipitate. What should I do?

Precipitation in your Pefabloc stock solution can be attributed to several factors, including storage conditions and solution chemistry. Follow this guide to troubleshoot and resolve the issue.

1. Initial Assessment

• Question: Did the precipitation occur after thawing a frozen stock solution?

  • Answer: For some formulations like Pefabloc® SC PLUS, precipitation can occur during storage.[1] Gently warm the solution to room temperature (+15 to +25°C) to redissolve the precipitate.[1]

• Question: How was the stock solution prepared and stored?

  • Answer: Improper preparation or storage is a common cause of precipitation. Proceed to the next steps to evaluate your protocol.

2. Solution Preparation and Storage Review

• Question: What solvent was used to dissolve the Pefabloc?

  • Answer: Pefabloc SC is highly soluble in distilled water or aqueous buffers, up to 100 mg/mL.[2][3][4][5][6] Using other solvents may affect its solubility.

• Question: What is the pH of your stock solution?

  • Answer: Pefabloc stability is pH-dependent. Concentrated stock solutions prepared in distilled water are acidic and stable.[2][3][4][5][6][7] The stability decreases at a pH of 7.0 or higher due to hydrolysis, which can be exacerbated by higher temperatures.[4] It is recommended to store Pefabloc SC under acidic conditions.[2][3][4][5][6][7]

• Question: At what temperature is the stock solution stored?

  • Answer: Concentrated stock solutions should be stored in aliquots at -15 to -25°C for long-term stability (1-2 months).[2][3][4][5][6][7] Repeated freeze-thaw cycles should be avoided as they can promote precipitation of buffer components.

3. Recommended Actions

If warming the solution does not resolve the issue, it is best to discard the precipitated solution and prepare a fresh stock using the correct protocol.

Frequently Asked Questions (FAQs)

Q1: Why did my Pefabloc precipitate out of solution?

A1: Pefabloc precipitation can be caused by several factors:

• Improper Storage Temperature: Storing the solution at incorrect temperatures can lead to precipitation.

• Incorrect pH: Pefabloc is less stable at neutral to alkaline pH (≥7.0), and hydrolysis can occur, potentially leading to precipitation.[4] Stock solutions should be acidic.[2][3][4][5][6][7]

• High Concentration: While soluble up to 100 mg/mL, preparing solutions at the upper limit of solubility can increase the risk of precipitation, especially with temperature fluctuations.

• Repeated Freeze-Thaw Cycles: This can cause solutes to come out of solution. Storing in aliquots is recommended.[2][3][4][5][6][7]

Q2: Can I still use my Pefabloc stock solution if it has a precipitate?

A2: It is not recommended. The presence of a precipitate indicates that the concentration of active Pefabloc in the supernatant is no longer accurate. This can compromise your experiments. Attempt to redissolve by warming; if unsuccessful, prepare a fresh solution.

Q3: How can I prevent Pefabloc from precipitating in the future?

A3: To prevent precipitation:

• Prepare stock solutions in distilled water to ensure an acidic pH.[2][3][4][5][6][7]

• Store the stock solution in small, single-use aliquots at -15 to -25°C.[2][3][4][5][6][7]

• Avoid repeated freeze-thaw cycles.

• When adding to your experimental buffer, ensure the final pH does not immediately cause precipitation. Add it to your biological samples shortly before use to minimize hydrolysis.[2][3][4][5][6][7]

Q4: What is the recommended working concentration for Pefabloc SC?

A4: The recommended working concentration is typically between 0.1 to 1 mg/mL (0.4 to 4 mM).[3][6]

Quantitative Data Summary

Parameter	Recommended Value/Condition	References
Solubility	Up to 100 mg/mL in water or aqueous buffers	[2][3][4][5][6]
Stock Solution Storage Temp.	-15 to -25°C	[2][3][4][5][6][7]
Stock Solution Stability	1-2 months when stored as frozen aliquots	[2][3][4][5][6][7]
Recommended Storage pH	Acidic (achieved by dissolving in distilled water)	[2][3][4][5][6][7]
Working Concentration	0.1 - 1 mg/mL (0.4 - 4 mM)	[3][6]
Pefabloc SC PLUS precipitate	Dissolve by warming to +15 to +25°C	[1]

Experimental Protocols

Protocol for Preparation of a 100 mM Pefabloc SC Stock Solution

Materials:

• Pefabloc SC powder (Molar Mass: 239.7 g/mol )[8]

• High-purity, sterile distilled water

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculation: To prepare a 100 mM stock solution, weigh out 23.97 mg of Pefabloc SC powder.

• Dissolution: Add the Pefabloc SC powder to a sterile tube. Add 1 mL of sterile distilled water.

• Mixing: Vortex the solution until the Pefabloc SC is completely dissolved. The resulting solution will be acidic.

• Aliquoting: Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes. This prevents contamination and avoids repeated freeze-thaw cycles.

• Storage: Immediately store the aliquots at -15 to -25°C. The stock solution is stable for up to 2 months under these conditions.[2][3][4][5][6][7]

Visual Guides

Caption: Troubleshooting workflow for Pefabloc precipitation.

Caption: Mechanism of serine protease inhibition by Pefabloc SC.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. thomassci.com [thomassci.com]
• 3. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 6. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 7. ROCHE Pefabloc(R) SC - Forlabs Website [forlabs.co.uk]
• 8. pentapharm.com [pentapharm.com]

Pefabloc SC Technical Support Center: Troubleshooting Inconsistent Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve inconsistencies encountered during experiments using Pefabloc SC.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing variable or no inhibition of protease activity with Pefabloc SC?

Inconsistent protease inhibition is a common issue and can often be traced back to the stability of Pefabloc SC, which is highly dependent on pH and temperature.

• pH-Dependent Hydrolysis: Pefabloc SC undergoes hydrolysis at a pH of 7.0 or higher.[1] This rate of degradation increases as the pH and temperature rise. For instance, at 37°C and pH 7.0, 50% of Pefabloc SC is hydrolyzed in 6 hours. This half-life drops to just 2 hours at pH 7.5 and the same temperature.[1] To ensure consistent results, it is crucial to add Pefabloc SC to your biological samples immediately before starting your experiment.[1][2]

• Stock Solution Stability: Concentrated stock solutions (e.g., 100 mM) prepared in distilled water are acidic and should be stored in aliquots at -15 to -25°C for up to two months.[1][3] Storing the stock solution under acidic conditions is key to minimizing hydrolysis.[1]

• Incorrect Working Concentration: The recommended working concentration for Pefabloc SC is typically between 0.1 to 1.0 mg/mL (0.4 to 4 mM).[1][2][4] Using a concentration that is too low may result in incomplete protease inhibition.

Q2: I've prepared my Pefabloc SC stock solution in my lysis buffer and stored it. Why are my results inconsistent?

Storing Pefabloc SC in a buffer, especially if the buffer has a neutral or alkaline pH, will lead to its rapid degradation. Lysis buffers are often buffered at a pH between 7.4 and 8.0, a range where Pefabloc SC is unstable. Always prepare fresh dilutions of Pefabloc SC from your acidic stock solution into your working buffer immediately before use.

Q3: Can Pefabloc SC interact with other components in my experimental setup?

Yes, Pefabloc SC can interact with certain reagents, which may affect its inhibitory activity.

• Reducing Agents: Pefabloc® SC is known to react with thiols. Therefore, the presence of reducing agents like Dithiothreitol (DTT) and β-mercaptoethanol in your buffer can reduce its inhibitory effect.[5]

• Protein Adducts: At higher concentrations and certain pH values, Pefabloc SC can form covalent adducts with proteins.[1][6] This non-specific interaction can potentially affect the function of your protein of interest and lead to inconsistent results. If you suspect this is occurring, consider using Pefabloc® SC PLUS, which includes a protector solution to prevent these adduct formations without altering the inhibitory features.[1][7]

Q4: I'm switching from PMSF to Pefabloc SC. What are the key differences I should be aware of?

Pefabloc SC offers several advantages over PMSF, including markedly lower toxicity, better stability at physiological pH, and high solubility in aqueous solutions.[1] Unlike PMSF, which needs to be dissolved in an organic solvent, Pefabloc SC can be directly dissolved in water or aqueous buffers. Additionally, Pefabloc SC's activity is not significantly affected by serum albumin, making it a more effective inhibitor of thrombin in serum or plasma compared to PMSF.[1][2][8][9]

Data Summary Tables

Table 1: Stability of Pefabloc SC in Aqueous Solution

pH	Temperature (°C)	Half-life	Reference
< 7.0	-15 to -25	Stable for at least 2 months (stock solution)	[1][3]
7.0	37	6 hours	[1]
7.5	37	2 hours	[1]
8.0 - 9.0	Not specified	Slight hydrolysis occurs	[7][9]

Table 2: Recommended Working Concentrations of Pefabloc SC

Application	Recommended Concentration	Reference
General Protein Purification	0.1 - 1.0 mg/mL (0.4 - 4 mM)	[1][2][4]
Inactivation of Proteinase K	1 - 5 mM	[1][2][4]

Table 3: IC50 Values for Pefabloc SC Against Various Serine Proteases

Enzyme	Enzyme Concentration	IC50 (mM)
Trypsin	0.2 µg/ml	0.081
Chymotrypsin	2.44 µg/ml	0.044
Thrombin	0.079 µg/ml	0.92
Factor Xa	0.12 µg/ml	24.0
Plasmin	4 CTA-U/ml	1.99
tPA	5.0 µg/ml	0.72
uPA	24.0 µg/ml	0.072
Glandular Kallikrein	3.5 µg/ml	2.86
Elastase	2.44 µg/ml	0.525
Subtilisin A	0.49 µg/ml	1.801
Factor XIIa	0.013 U/ml	0.256
Data sourced from Enzyme Research Laboratories.[10]

Experimental Protocols & Methodologies

Protocol 1: Preparation of Pefabloc SC Stock Solution

• Reconstitution: Dissolve Pefabloc SC powder in double-distilled water to a final concentration of 100 mM (approximately 24 mg/mL).[1] Pefabloc SC is readily soluble in aqueous solutions.[1][9]

• Aliquoting: Dispense the stock solution into small, single-use aliquots.

• Storage: Store the aliquots at -15 to -25°C.[1][3] Under these conditions, the stock solution is stable for at least two months.[1]

Protocol 2: General Use in Protein Extraction

• Prepare Lysis Buffer: Prepare your lysis buffer of choice. Do not add Pefabloc SC at this stage.

• Sample Preparation: Perform your cell or tissue homogenization in the lysis buffer on ice.

• Add Pefabloc SC: Immediately before proceeding with downstream applications (e.g., clarification of the lysate), add the required volume of the 100 mM Pefabloc SC stock solution to achieve the desired final working concentration (typically 0.4 - 4 mM).

• Mix and Proceed: Gently mix the sample and proceed with your protein purification protocol.

Visualizations

Caption: Mechanism of irreversible inhibition of serine proteases by Pefabloc SC.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. thomassci.com [thomassci.com]
• 3. ROCHE Pefabloc(R) SC - Forlabs Website [forlabs.co.uk]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - Germany [carlroth.com]
• 6. Pefabloc® SC PLUS crystalline, suitable for blocking, suitable for protein purification, 0.1-1.0 mg/mL | Sigma-Aldrich [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pentapharm.com [pentapharm.com]
• 9. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]
• 10. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]

Technical Support Center: Pefabloc SC (AEBSF) and Reducing Agents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of Pefabloc SC (also known as AEBSF) in the presence of reducing agents such as Dithiothreitol (DTT) and β-mercaptoethanol (BME).

Frequently Asked Questions (FAQs)

Q1: Does DTT or β-mercaptoethanol affect the activity of Pefabloc SC?

Yes, both Dithiothreitol (DTT) and β-mercaptoethanol (BME) negatively affect the activity of Pefabloc SC. Pefabloc SC is an irreversible serine protease inhibitor that functions by covalently modifying the active site serine of these enzymes. DTT and BME are reducing agents that contain thiol groups. These thiol groups can react with Pefabloc SC, thereby inactivating the inhibitor and reducing its ability to inhibit proteases. One supplier explicitly states that "Pefabloc® reacts with thiols. DTT and β-mercaptoethanol reduce the inhibitory effect."

Q2: What is the chemical mechanism behind the inactivation of Pefabloc SC by DTT and β-mercaptoethanol?

Pefabloc SC, or 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), contains a highly reactive sulfonyl fluoride group. This group is electrophilic and is the part of the molecule that reacts with the nucleophilic hydroxyl group of the serine residue in the active site of a protease. Similarly, the thiol groups (-SH) in DTT and β-mercaptoethanol are also strong nucleophiles. They can attack the sulfonyl fluoride group of AEBSF, leading to the formation of a stable thioester bond. This reaction consumes AEBSF, making it unavailable to inhibit its target proteases.

Q3: At what concentrations of DTT or β-mercaptoethanol does this interference become significant?

Q4: Can I still use Pefabloc SC in buffers containing DTT or β-mercaptoethanol?

It is generally not recommended to use Pefabloc SC in buffers that already contain DTT or β-mercaptoethanol due to the chemical incompatibility. However, if their presence is unavoidable, the timing of addition is critical.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of protease inhibition in my experiment.	Presence of DTT or β-mercaptoethanol in the lysis or extraction buffer.	1. Omit DTT/BME during initial lysis: If possible, perform the initial cell lysis or tissue homogenization in a buffer containing Pefabloc SC but without DTT or BME. The reducing agent can be added at a later stage if required for downstream applications. 2. Increase Pefabloc SC concentration: If DTT or BME must be present from the start, you may need to empirically determine a higher effective concentration of Pefabloc SC to compensate for the amount that will be inactivated. This approach is not ideal as it can be difficult to control and may lead to off-target effects. 3. Use an alternative inhibitor: Consider using a serine protease inhibitor that is compatible with reducing agents.
Inconsistent protease inhibition between experiments.	Variable timing of Pefabloc SC and reducing agent addition.	For improved reproducibility, it is crucial to have a standardized protocol for the order and timing of reagent addition. If Pefabloc SC and reducing agents are used in the same experiment, they should be added at consistent time points.

Experimental Protocols and Methodologies

Protocol: Assessing the Impact of DTT on Pefabloc SC Activity

This protocol provides a framework to qualitatively or quantitatively assess the interference of DTT with Pefabloc SC's inhibitory activity on a model serine protease, such as trypsin.

Materials:

• Pefabloc SC (AEBSF)

• Dithiothreitol (DTT)

• Trypsin (or another suitable serine protease)

• A suitable chromogenic or fluorogenic trypsin substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for colorimetric assays)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Microplate reader

Procedure:

• Prepare Stock Solutions:

  • Pefabloc SC: 100 mM in sterile water.

  • DTT: 100 mM in sterile water.

  • Trypsin: 1 mg/mL in a suitable buffer (e.g., 1 mM HCl).

  • Substrate: 10 mM in a suitable solvent (e.g., DMSO).

• Experimental Setup (Example for a 96-well plate):

  • Control (No Inhibition): Assay buffer + Trypsin + Substrate

  • Pefabloc SC Inhibition: Assay buffer + Pefabloc SC + Trypsin + Substrate

  • DTT Control: Assay buffer + DTT + Trypsin + Substrate

  • Pefabloc SC + DTT: Assay buffer + Pefabloc SC + DTT (pre-incubated) + Trypsin + Substrate

• Pre-incubation Step:

  • In the "Pefabloc SC + DTT" wells, add Pefabloc SC and DTT to the assay buffer and incubate for a set period (e.g., 15-30 minutes) at room temperature to allow for their interaction.

• Enzyme Inhibition Step:

  • Add trypsin to all wells except for a substrate-only blank.

  • Incubate for a defined time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow for protease inhibition.

• Substrate Addition and Measurement:

  • Initiate the reaction by adding the substrate to all wells.

  • Immediately begin monitoring the change in absorbance or fluorescence over time using a microplate reader. The rate of substrate cleavage is proportional to the active trypsin concentration.

• Data Analysis:

  • Compare the reaction rates between the different conditions. A significant increase in the reaction rate in the "Pefabloc SC + DTT" condition compared to the "Pefabloc SC Inhibition" condition indicates that DTT is interfering with the inhibitory activity of Pefabloc SC.

Visualizations

Pefabloc SC Inhibition and Interference Pathways

Technical Support Center: Pefabloc™ SC Removal After Protein Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the removal of Pefabloc™ SC, a serine protease inhibitor, from purified protein samples. Pefabloc™ SC, also known as AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride), is a water-soluble, non-toxic alternative to PMSF, widely used to prevent proteolytic degradation during protein purification.[1] However, its presence can interfere with downstream applications, necessitating its removal.

This guide offers detailed protocols, troubleshooting advice, and validation methods in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why do I need to remove Pefabloc™ SC after my protein purification?

While Pefabloc™ SC is essential for protecting your protein from degradation during purification, its residual presence can be problematic for several downstream applications.[2] As a sulfonyl fluoride, Pefabloc™ SC can covalently modify proteins, not just the active site of serine proteases.[3][4] This non-specific modification can interfere with:

• Mass Spectrometry: Residual Pefabloc™ SC or its derivatives can adduct to your protein of interest, leading to mass shifts and complicating data interpretation.[1]

• Protein Sequencing: Modification of amino acid residues by Pefabloc™ SC can block N-terminal sequencing by Edman degradation or generate ambiguous results.

• Functional Assays: The presence of a reactive small molecule, even at low concentrations, can interfere with sensitive enzymatic or cell-based assays.

• Structural Studies: Covalent modifications can alter the protein's surface properties, potentially hindering crystallization or affecting NMR spectra.

Q2: What are the key properties of Pefabloc™ SC to consider for its removal?

Understanding the physicochemical properties of Pefabloc™ SC is crucial for selecting and optimizing a removal strategy.

Property	Value	Implication for Removal
Molecular Weight	239.7 g/mol [5][6][7]	Its small size relative to most proteins allows for effective separation by size-based methods like dialysis, diafiltration, and size exclusion chromatography.
Solubility	Highly soluble in water and aqueous buffers (up to 200 mg/mL)[5][6][7]	Facilitates its removal into aqueous buffers during dialysis and diafiltration without the need for organic solvents.
Stability	Hydrolyzes in aqueous solutions, with the rate increasing with higher pH and temperature.[3][4][8]	While this can lead to its inactivation, the degradation product, AEBS-OH, may still need to be removed.[5][9]
Reactivity	Irreversibly inhibits serine proteases by reacting with the active site serine.[3][4] It can also react with other nucleophilic amino acid residues.[3][4]	Removal is necessary to prevent unwanted modifications to the purified protein.

Troubleshooting Guide: Pefabloc™ SC Removal

This section provides detailed protocols and troubleshooting for common issues encountered during the removal of Pefabloc™ SC.

Method 1: Dialysis

Dialysis is a widely used and gentle method for removing small molecules from protein solutions based on size exclusion through a semi-permeable membrane.

Experimental Protocol: Dialysis for Pefabloc™ SC Removal

• Select an Appropriate Dialysis Membrane: Choose a membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your protein of interest but large enough to allow Pefabloc™ SC (239.7 Da) to pass through freely. A 3-10 kDa MWCO is a common and effective choice for most proteins.

• Prepare the Dialysis Tubing/Cassette: Handle the dialysis membrane with gloves to prevent contamination. Pre-wet the membrane in dialysis buffer as per the manufacturer's instructions.

• Sample Loading: Load your protein sample into the dialysis tubing or cassette, ensuring to leave some headspace to accommodate potential volume changes.

• Dialysis: Immerse the sealed tubing/cassette in a large volume of dialysis buffer (at least 200-500 times the sample volume).[8] Stir the buffer gently at 4°C.

• Buffer Changes: For efficient removal, perform at least three buffer changes. A typical schedule is:

  • Dialyze for 2-4 hours.

  • Change the buffer and dialyze for another 2-4 hours.

  • Change the buffer again and dialyze overnight.

Troubleshooting Dialysis

Issue	Possible Cause(s)	Suggested Solution(s)
Protein Precipitation	- The final buffer composition (pH, ionic strength) is not optimal for your protein's stability.- The removal of Pefabloc™ SC unmasks previously inhibited protease activity, leading to protein degradation and precipitation.	- Optimize the dialysis buffer composition. Ensure the pH is at least 1 unit away from your protein's isoelectric point (pI). Maintain an appropriate salt concentration (e.g., 150 mM NaCl) to enhance solubility.- Consider adding a different class of protease inhibitor to the dialysis buffer if residual protease activity is suspected.
Incomplete Pefabloc™ SC Removal	- Insufficient buffer volume or too few buffer changes.- Dialysis time is too short.	- Increase the volume of the dialysis buffer and the number of buffer changes. Aim for a buffer-to-sample volume ratio of at least 500:1 for each change.- Extend the dialysis time for each step.
Sample Dilution	- Osmotic pressure differences between the sample and the dialysis buffer.	- Ensure the osmolarity of your dialysis buffer is similar to your sample. If necessary, add cryoprotectants like glycerol to the dialysis buffer.

Method 2: Diafiltration (Tangential Flow Filtration)

Diafiltration is a faster alternative to dialysis, particularly for larger sample volumes. It uses a semi-permeable membrane to separate molecules by size, but pressure is applied to expedite the process.

Experimental Protocol: Diafiltration for Pefabloc™ SC Removal

• Select the Right Membrane: As with dialysis, choose an ultrafiltration membrane with an appropriate MWCO (e.g., 3-10 kDa).

• System Setup: Assemble the diafiltration system (e.g., a stirred cell or a tangential flow filtration cassette) according to the manufacturer's instructions.

• Buffer Exchange:

  • Continuous Diafiltration: Add the exchange buffer to the sample reservoir at the same rate as the filtrate is being removed. This maintains a constant sample volume.

  • Discontinuous Diafiltration: Concentrate the sample to a smaller volume, then add the exchange buffer to bring it back to the original volume. Repeat this cycle several times.

• Diafiltration Volumes: To achieve >99% removal of a small molecule like Pefabloc™ SC, it is recommended to pass 5-7 diavolumes of the exchange buffer through the system.

Troubleshooting Diafiltration

Issue	Possible Cause(s)	Suggested Solution(s)
Low Protein Recovery	- Protein is passing through the membrane.- Protein is adsorbing to the membrane or tubing.	- Use a membrane with a smaller MWCO.- Pre-treat the system with a blocking agent (e.g., a dilute solution of bovine serum albumin, if compatible with your downstream application) to minimize non-specific binding.
Membrane Fouling	- High protein concentration leading to aggregation on the membrane surface.	- Optimize the protein concentration before diafiltration.- Adjust the transmembrane pressure and flow rate to minimize fouling.

Method 3: Size Exclusion Chromatography (SEC)

SEC, also known as gel filtration, separates molecules based on their size as they pass through a column packed with a porous resin. This method is very effective for removing small molecules and for buffer exchange.

Experimental Protocol: SEC for Pefabloc™ SC Removal

• Select the Appropriate Resin: Choose a desalting resin with a small pore size that will exclude your protein while allowing Pefabloc™ SC to enter the pores. Resins with a 5-7 kDa exclusion limit are suitable for this purpose.

• Column Equilibration: Equilibrate the desalting column with at least 5 column volumes of the desired final buffer.

• Sample Application: Apply your protein sample to the column. The sample volume should not exceed 30% of the total column volume for optimal separation.

• Elution: Elute the protein with the equilibration buffer. The larger protein will pass through the column in the void volume and elute first, while the smaller Pefabloc™ SC molecules will be retarded and elute later.

• Fraction Collection: Collect fractions and monitor the protein elution using UV absorbance at 280 nm. Pool the fractions containing your purified protein.

Troubleshooting SEC

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation	- Inappropriate resin choice.- Sample volume is too large.	- Ensure the resin's fractionation range is appropriate for separating your protein from the small molecule.- Reduce the sample volume to less than 30% of the column volume.
Protein Dilution	- An inherent outcome of chromatography.	- If a higher concentration is required, concentrate the pooled fractions using a centrifugal concentrator with an appropriate MWCO.

Validation of Pefabloc™ SC Removal

It is critical to validate the removal of Pefabloc™ SC to ensure your purified protein is suitable for downstream applications. A highly sensitive and specific method for this is Reversed-Phase Liquid Chromatography (RPLC-UV).[9]

Analytical Protocol: RPLC-UV for Pefabloc™ SC (AEBSF) and AEBS-OH Detection [9]

• Sample Preparation:

  • To quantify the total amount of Pefabloc™ SC and its primary degradant, 4-(aminoethyl) benzenesulfonic acid (AEBS-OH), the sample is first subjected to hydrolysis to convert all Pefabloc™ SC to AEBS-OH.[9]

  • Following hydrolysis, use a filtration device (e.g., a centrifugal filter with a low MWCO) to remove the high molecular weight protein, as it can interfere with the analysis.[9]

• RPLC-UV Analysis:

  • Analyze the filtrate using a reversed-phase HPLC column.

  • The separation is typically achieved using a gradient of an organic solvent (e.g., acetonitrile) in an aqueous mobile phase with a suitable ion-pairing agent.

  • Detect AEBS-OH using a UV detector at an appropriate wavelength.

• Quantification:

  • Generate a standard curve using known concentrations of AEBS-OH.

  • Determine the concentration of AEBS-OH in the sample by comparing its peak area to the standard curve. This method can achieve a limit of quantification down to 0.5 µM.[9]

Signaling Pathways and Workflows

Pefabloc™ SC Removal Workflow

Caption: Workflow for the removal and validation of Pefabloc™ SC from purified protein samples.

This technical support guide provides a comprehensive overview of the methods and considerations for removing Pefabloc™ SC from purified protein samples. By following these protocols and troubleshooting tips, researchers can ensure the integrity of their proteins for downstream applications.

References

• 1. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 3. Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pentapharm.com [pentapharm.com]
• 7. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 8. thomassci.com [thomassci.com]
• 9. Quantification of residual AEBSF-related impurities by reversed-phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Signs of Pefabloc degradation and how to test for it

This technical support guide provides researchers, scientists, and drug development professionals with detailed information on identifying and testing for the degradation of Pefabloc SC, a widely used serine protease inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is Pefabloc SC and how does it work?

Pefabloc SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is an irreversible inhibitor of serine proteases.[1][2] It functions by covalently modifying the active site serine residue of these enzymes, leading to their inactivation.[3] This mechanism is similar to other sulfonyl fluoride inhibitors like PMSF, but Pefabloc SC offers advantages such as higher water solubility and greater stability at physiological pH.[3]

Q2: What are the primary signs of Pefabloc SC degradation?

The most common sign of Pefabloc SC degradation is a loss of its inhibitory activity. In your experiments, this might manifest as incomplete protection of your target protein from proteolytic cleavage, even when used at the recommended concentration. Pefabloc SC degradation primarily occurs through hydrolysis, especially at neutral to alkaline pH and elevated temperatures.[3][4]

Q3: How does pH and temperature affect Pefabloc SC stability?

Pefabloc SC is most stable in acidic aqueous solutions.[3] As the pH increases above 7.0, the rate of hydrolysis increases significantly.[3][4] Temperature also plays a crucial role, with higher temperatures accelerating the degradation process.[3][4] For instance, the half-life of Pefabloc SC is significantly shorter at 37°C compared to lower temperatures.[3][4]

Q4: How should I properly store Pefabloc SC to minimize degradation?

To ensure maximum stability, Pefabloc SC powder should be stored at 2-8°C.[3] Concentrated stock solutions (e.g., 100 mM) prepared in distilled water are acidic and can be stored for at least two months at -15 to -25°C.[3][4][5] It is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. When adding Pefabloc SC to your experimental samples, it should be done shortly before use, especially if the buffer has a pH of 7.0 or higher.[3][4]

Q5: Can I use Pefabloc SC in buffers containing reducing agents like DTT or β-mercaptoethanol?

Pefabloc® is known to react with thiols. Therefore, the presence of reducing agents like DTT and β-mercaptoethanol can reduce its inhibitory effectiveness.[6]

Troubleshooting Guide

Issue: Suspected Pefabloc SC Degradation Leading to Ineffective Protease Inhibition

If you observe unexpected degradation of your protein of interest, it may be due to reduced activity of your Pefabloc SC. This guide provides a systematic approach to troubleshoot this issue.

Caption: Troubleshooting workflow for suspected Pefabloc SC degradation.

Quantitative Data Summary

The stability of Pefabloc SC in aqueous solutions is highly dependent on both pH and temperature. Below is a summary of its half-life under different conditions.

pH	Temperature (°C)	Half-life
7.0	37	6 hours
7.5	37	2 hours

Data sourced from product information sheets.[3][4]

Experimental Protocols

Protocol: Testing the Activity of Pefabloc SC

This protocol provides a method to functionally test the inhibitory activity of your Pefabloc SC solution using a generic serine protease (e.g., Trypsin) and a chromogenic substrate.

Principle:

Active Pefabloc SC will inhibit the activity of a known serine protease. This inhibition is measured by a reduction in the cleavage of a chromogenic substrate, which would otherwise produce a colored product.

Materials:

• Your Pefabloc SC stock solution (to be tested)

• Fresh, known active Pefabloc SC (positive control)

• Trypsin (or another suitable serine protease)

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPNA) or another suitable chromogenic substrate for trypsin

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare Reagents:

  • Trypsin Solution: Prepare a working solution of trypsin in the Assay Buffer. The final concentration should be optimized to give a linear rate of substrate cleavage over 10-15 minutes.

  • BAPNA Solution: Prepare a stock solution of BAPNA in a small amount of DMSO and then dilute to the final working concentration in the Assay Buffer.

  • Pefabloc SC Solutions: Prepare dilutions of your Pefabloc SC stock and the fresh Pefabloc SC control in Assay Buffer.

• Set up the Assay:

  • In a 96-well microplate, set up the following reactions in triplicate:

    • Negative Control (No Inhibition): Trypsin solution + Assay Buffer

    • Test Sample: Trypsin solution + Your Pefabloc SC solution

    • Positive Control: Trypsin solution + Fresh Pefabloc SC solution

    • Blank: Assay Buffer only

• Pre-incubation:

  • Add the trypsin and Pefabloc SC (or Assay Buffer for the negative control) to the wells.

  • Incubate the plate at room temperature for 15 minutes to allow the inhibitor to react with the enzyme.

• Initiate the Reaction:

  • Add the BAPNA solution to all wells to start the reaction.

• Measure Absorbance:

  • Immediately place the microplate in the plate reader and measure the absorbance at 405 nm.

  • Take kinetic readings every minute for 15-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Compare the rate of the "Test Sample" to the "Negative Control" and "Positive Control".

  • Expected Results:

    • Active Pefabloc SC: A significant reduction in the rate of reaction compared to the negative control, similar to the positive control.

    • Degraded Pefabloc SC: Little to no reduction in the rate of reaction compared to the negative control.

Caption: Workflow for the Pefabloc SC activity assay.

References

• 1. pentapharm.com [pentapharm.com]
• 2. AEBSF - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. thomassci.com [thomassci.com]
• 6. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]

Pefabloc interference with downstream enzymatic assays

Welcome to the Technical Support Center. This guide provides detailed information and troubleshooting advice for researchers encountering interference from Pefabloc® SC (AEBSF) in downstream enzymatic assays.

Frequently Asked Questions (FAQs)

Q1: What is Pefabloc® SC and how does it work?

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a water-soluble, irreversible inhibitor of serine proteases.[1] Serine proteases have a highly reactive serine residue in their active site that is crucial for their catalytic function.[2] Pefabloc® SC works by rapidly and covalently modifying the hydroxyl group of this active-site serine, forming a stable, inactive enzyme-inhibitor complex.[1][2] This effectively blocks the proteolytic activity. It is commonly used as a substitute for the more toxic and less stable inhibitor, PMSF.[2]

Q2: Can Pefabloc® SC inhibit enzymes other than serine proteases?

Yes. While designed to be specific for serine proteases, Pefabloc® SC is known to have several off-target effects, which can interfere with a variety of downstream assays.[1] Most notably, it is also a potent inhibitor of serine/threonine phosphatases.[2][3][4][5] Additionally, its reactive sulfonyl fluoride group can covalently modify other amino acid residues such as tyrosine, lysine, and histidine, which may be present in the active or regulatory sites of other enzymes like protein kinases.[1]

Q3: What are the typical working concentrations for Pefabloc® SC?

The recommended working concentration for inhibiting protease activity is typically between 0.1 to 1.0 mg/mL, which corresponds to approximately 0.4 to 4 mM.[2][6][7] For specific applications, such as the complete inactivation of Proteinase K, concentrations up to 5 mM may be used.[6][7]

Q4: How stable is Pefabloc® SC in my buffer?

Pefabloc® SC's stability is highly dependent on pH and temperature.[2] Stock solutions (e.g., 100 mM in water) are acidic and are stable for at least two months when stored at -15 to -25°C.[2][6] In working buffers, the inhibitor undergoes hydrolysis at a pH of 7.0 or higher.[2] This degradation is faster at higher temperatures. For this reason, it is always recommended to add Pefabloc® SC to your biological samples immediately before starting your experiment to ensure maximum potency and minimize potential degradation.[2][6][7]

Troubleshooting Guide: Is Pefabloc® SC Inhibiting Your Assay?

If you are observing unexpectedly low activity in an enzymatic assay after preparing your sample with Pefabloc® SC, use this guide to diagnose and resolve the issue.

Step 1: Identify the Nature of Your Downstream Assay

• Is your assay measuring the activity of a serine/threonine phosphatase?

  • YES: Pefabloc® SC is a known potent inhibitor of this enzyme class.[2][5] It is the most likely cause of interference. Proceed to Step 3.

• Is your assay measuring the activity of a protein kinase?

  • YES: Interference is possible. Pefabloc® SC can modify residues like tyrosine, lysine, or histidine, which could be in the kinase's active site.[1] Proceed to Step 2.

• Is your assay buffer containing reducing agents like DTT or β-mercaptoethanol?

  • YES: These reagents can react with Pefabloc® SC and reduce its inhibitory effect on its intended protease targets.[8] This is less likely to be the cause of inhibition in your downstream assay but is an important factor for its primary function.

• Is your assay for another type of enzyme (e.g., acetylhydrolase)?

  • YES: Off-target inhibition is still possible. Pefabloc® SC has been shown to inhibit enzymes like PAF-degrading acetylhydrolase.[9] Proceed to Step 2.

Step 2: Perform a Control Experiment

To confirm that Pefabloc® SC is the source of inhibition, prepare two identical samples of your protein extract.

• Sample A (Control): Prepare the lysate without Pefabloc® SC. If you are concerned about proteolytic degradation, use an alternative, non-interfering protease inhibitor cocktail.

• Sample B (Test): Prepare the lysate with your standard concentration of Pefabloc® SC.

Run your enzymatic assay on both samples. If Sample A shows significantly higher activity than Sample B, Pefabloc® SC is the likely inhibitor.

Step 3: Mitigate or Remove Pefabloc® SC

You have two primary options to overcome the interference:

• Removal: Physically remove Pefabloc® SC from your sample after the lysis and protease inhibition step is complete. This is the most effective method. Use a desalting or buffer exchange column (see Experimental Protocols).

• Prevention: If removal is not feasible, consider preventative measures during sample prep.

  • Use the absolute minimum concentration of Pefabloc® SC required to inhibit proteolysis.

  • Consider using Pefabloc® SC PLUS, which includes a protector solution designed to reduce non-specific covalent modifications.[10]

  • Switch to an alternative protease inhibitor or a cocktail that does not contain sulfonyl fluoride-type inhibitors if your downstream application is highly sensitive.

Data Presentation

Table 1: Stability of Pefabloc® SC in Aqueous Solution

pH	Temperature	Half-life	Citation
< 7.0	-15 to -25°C	≥ 2 months (stock sol.)	[2][6]
7.0	+37°C	~6 hours	[2]
7.5	+37°C	~2 hours	[2]

Table 2: Known Off-Target Effects of Pefabloc® SC

Target Class	Specific Examples	Mechanism	Citation
Serine/Threonine Phosphatases	General (not specified)	Potent Inhibition	[2][3][4][5]
Acetylhydrolases	PAF-degrading acetylhydrolase	Irreversible Inhibition	[9]
Signaling Pathway Proteins	TGF-beta, JNK, p38 MAP	Inhibition/Activation	[11]
Other Protein Residues	Tyrosine, Lysine, Histidine	Covalent Modification	[1]

Table 3: IC₅₀ Values of Pefabloc® SC for Target Serine Proteases

Determined at pH 7.0, 25°C after 15 minutes of incubation.

Enzyme	IC₅₀ (mM)	Citation
Chymotrypsin	0.044	[12]
Trypsin	0.081	[12]
uPA (urokinase-type Plasminogen Activator)	0.072	[12]
Factor XIIa	0.256	[12]
Elastase	0.525	[12]
tPA (tissue-type Plasminogen Activator)	0.72	[12]
Thrombin	0.92	[12]
Subtilisin A	1.801	[12]
Plasmin	1.99	[12]
Glandular Kallikrein	2.86	[12]
Factor Xa	24.0	[12]

Mandatory Visualizations

Caption: Mechanism of Pefabloc® SC on-target and off-target inhibition.

Caption: Troubleshooting decision tree for Pefabloc® SC interference.

Experimental Protocols

Protocol 1: Control Experiment to Test for Pefabloc® SC Interference

Objective: To determine if Pefabloc® SC is responsible for the inhibition of a downstream enzymatic assay.

Materials:

• Cell or tissue sample

• Lysis buffer (without any protease inhibitors)

• Pefabloc® SC (e.g., 100 mM stock in dH₂O)

• Alternative protease inhibitor cocktail (non-sulfonyl fluoride based)

• Protein concentration assay kit (e.g., BCA)

• All necessary reagents for your specific downstream enzymatic assay

Methodology:

• Divide your cell or tissue sample into two equal portions.

• Prepare Sample A (No Pefabloc® SC):

  • Resuspend/homogenize the sample in lysis buffer containing the alternative protease inhibitor cocktail.

  • Incubate on ice for 30 minutes (or according to your standard protocol).

  • Clarify the lysate by centrifugation (e.g., 14,000 x g for 15 minutes at 4°C).

  • Collect the supernatant.

• Prepare Sample B (With Pefabloc® SC):

  • Resuspend/homogenize the sample in lysis buffer.

  • Add Pefabloc® SC stock solution to a final concentration of 1 mM.

  • Incubate on ice for 30 minutes.

  • Clarify the lysate by centrifugation as in step 2.

  • Collect the supernatant.

• Measure the protein concentration of both lysates (Sample A and Sample B).

• Perform your downstream enzymatic assay using an equal amount of total protein from both Sample A and Sample B.

• Analysis: Compare the enzymatic activity. A significantly lower activity in Sample B indicates that Pefabloc® SC is interfering with the assay.

Protocol 2: Removal of Pefabloc® SC Using a Desalting Spin Column

Objective: To remove the small-molecule inhibitor Pefabloc® SC (MW: 239.5 Da) from a protein sample after protease inhibition is complete.

Materials:

• Protein lysate containing Pefabloc® SC

• Desalting spin column with an appropriate molecular weight cut-off (MWCO), typically 5-10 kDa.

• The buffer required for your downstream enzymatic assay (Assay Buffer).

• Microcentrifuge and collection tubes.

Methodology:

• Column Equilibration:

  • Remove the storage buffer from the spin column by centrifugation according to the manufacturer's instructions.

  • Equilibrate the column by adding 500 µL of your downstream Assay Buffer.

  • Centrifuge again and discard the flow-through. Repeat this equilibration step 2-3 times to ensure the resin is fully equilibrated in the new buffer.

• Sample Loading:

  • Carefully load your protein lysate (containing Pefabloc® SC) onto the center of the compacted resin bed. Do not exceed the column's maximum sample volume.

• Elution:

  • Place the column into a clean collection tube.

  • Centrifuge according to the manufacturer's protocol (e.g., 1,000 - 1,500 x g for 2 minutes).

• Collection:

  • The collected eluate is your purified protein sample, now in the desired Assay Buffer. The smaller Pefabloc® SC molecules are retained in the column resin.

• Downstream Application: Your protein sample is now ready for use in your enzymatic assay with minimized risk of Pefabloc® SC interference.

References

• 1. AEBSF - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 5. pentapharm.com [pentapharm.com]
• 6. thomassci.com [thomassci.com]
• 7. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 8. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]
• 9. Pefabloc, 4-[2-aminoethyl]benzenesulfonyl fluoride, is a new, potent nontoxic and irreversible inhibitor of PAF-degrading acetylhydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scbt.com [scbt.com]
• 12. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]

Reference Data & Comparative Studies

Pefabloc vs. Other Protease Inhibitors: A Comparative Efficacy Guide

In the landscape of biochemical research and drug development, the effective inhibition of proteases is paramount to preserving protein integrity and studying cellular processes. This guide provides a detailed comparison of Pefabloc® SC (AEBSF) with other commonly used protease inhibitors, including PMSF, Aprotinin, and Leupeptin. We will delve into their efficacy, stability, and target specificity, supported by experimental data and protocols to aid researchers in selecting the most appropriate inhibitor for their needs.

At a Glance: Key Protease Inhibitor Characteristics

Feature	Pefabloc® SC (AEBSF)	PMSF	Aprotinin	Leupeptin
Inhibitor Class	Irreversible Serine Protease Inhibitor	Irreversible Serine Protease Inhibitor	Reversible Serine Protease Inhibitor	Reversible Serine & Cysteine Protease Inhibitor
Target Proteases	Trypsin, Chymotrypsin, Thrombin, Plasmin, Kallikrein, etc.[1][2]	Trypsin, Chymotrypsin, Thrombin, Papain[3][4]	Trypsin, Chymotrypsin, Plasmin, Kallikrein[5][6][7]	Trypsin, Plasmin, Cathepsin B, Calpain[8][9]
Solubility	High in aqueous solutions (200 mg/ml in H2O)[1]	Poor in aqueous solutions; requires organic solvents (e.g., ethanol, DMSO)[10]	Highly soluble in water[5]	Soluble in water, ethanol, and acetic acid[11]
Toxicity	Low toxicity (LD50 >2800 mg/kg in mice)[12]	Highly toxic (neurotoxin)[10]	Generally low toxicity	Low toxicity
Stability in Aqueous Solution	More stable than PMSF, especially at neutral to alkaline pH.[13] Half-life of ~6 hours at pH 7.5 and 25°C.	Unstable, with a short half-life (e.g., 55 minutes at pH 7.5 and 25°C)[14]	Stable in a wide pH range (1-12)[6]	Stable in aqueous solution for about a week at 4°C.[11]

Quantitative Efficacy Comparison: IC50 and Ki Values

The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are crucial metrics for evaluating the potency of an inhibitor. The following table summarizes available data for Pefabloc® SC and other inhibitors against various proteases. Disclaimer: The presented values are compiled from various sources and may not be directly comparable due to differing experimental conditions.

Protease	Pefabloc® SC (AEBSF) - IC50 (mM)	Aprotinin - Ki	Leupeptin - Ki
Trypsin	0.081[1][15]	0.06 pM[6]	35 nM[8][9]
Chymotrypsin	0.044[1][15]	9 nM[6]	No inhibition[11]
Thrombin	0.92[1][15]	30 µM (dissociation constant)	No inhibition
Plasmin	1.99[1]	4.0 nM[6]	3.4 µM[8][9]
Kallikrein (Glandular)	2.86[1]	1.0 nM (pancreatic)[6]	19 µM[9]
Factor Xa	24.0[1][15]	-	-
Elastase	0.525[1]	3.5 µM (human leukocyte)[6]	-
Cathepsin B	-	-	6 nM[9]
Calpain	-	-	10 nM[9]

Experimental Protocols

Accurate assessment of inhibitor efficacy relies on robust experimental design. Below are generalized protocols for colorimetric and fluorometric protease inhibition assays.

General Protocol for Fluorometric Protease Inhibition Assay

This protocol utilizes a quenched fluorescent substrate which, upon cleavage by a protease, releases a fluorophore, leading to an increase in fluorescence.

Materials:

• Protease of interest

• Specific quenched fluorescent substrate (e.g., FITC-casein)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Protease Inhibitors (Pefabloc® SC, PMSF, Aprotinin, Leupeptin)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve the protease in cold assay buffer to the desired concentration.

  • Prepare a stock solution of the fluorescent substrate in a suitable solvent (e.g., DMSO) and dilute it in assay buffer to the final working concentration.

  • Prepare serial dilutions of the protease inhibitors in assay buffer.

• Assay Setup:

  • In a 96-well plate, add a fixed volume of the protease solution to each well (except for the "no enzyme" control).

  • Add an equal volume of the serially diluted inhibitors to the respective wells. For the "enzyme control" well, add assay buffer instead of the inhibitor.

  • Incubate the plate at room temperature for a specified time (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Add a fixed volume of the fluorescent substrate solution to all wells to start the reaction.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 490/525 nm for FITC) over time (kinetic assay) or after a fixed incubation period (endpoint assay).[5]

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[8]

General Protocol for Colorimetric Protease Inhibition Assay

This protocol is based on the cleavage of a chromogenic substrate by a protease, resulting in a colored product that can be measured spectrophotometrically.

Materials:

• Protease of interest

• Specific chromogenic substrate (e.g., a p-nitroanilide (pNA) conjugated peptide)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Protease Inhibitors (Pefabloc® SC, PMSF, Aprotinin, Leupeptin)

• 96-well clear microplate

• Microplate spectrophotometer

Procedure:

• Prepare Reagents:

  • Prepare the protease, substrate, and inhibitor solutions as described in the fluorometric assay protocol.

• Assay Setup:

  • Set up the assay in a 96-well plate with enzyme, inhibitor, and control wells as described previously.

• Initiate Reaction:

  • Add the chromogenic substrate solution to all wells.

• Measurement:

  • Incubate the plate at a constant temperature (e.g., 37°C).

  • Measure the absorbance at the appropriate wavelength (e.g., 405 nm for pNA) at regular intervals (kinetic assay) or after a fixed time (endpoint assay).

• Data Analysis:

  • Determine the rate of substrate cleavage from the change in absorbance over time.

  • Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value as described above.

Visualizing Cellular Pathways and Workflows

Understanding the context in which proteases and their inhibitors function is crucial. The following diagrams illustrate a key signaling pathway involving proteases and a typical experimental workflow for inhibitor screening.

Caption: Experimental workflow for determining protease inhibitor IC50 values.

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 2. plos.figshare.com [plos.figshare.com]
• 3. cacheby.com [cacheby.com]
• 4. ubpbio.com [ubpbio.com]
• 5. raybiotech.com [raybiotech.com]
• 6. AID 766527 - Inhibition of human trypsin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. abcam.com [abcam.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Pefabloc® SC vs. Aprotinin: A Comparative Guide to Inhibiting Trypsin-Like Proteases

For researchers, scientists, and drug development professionals working with trypsin-like serine proteases, selecting the appropriate inhibitor is a critical decision that can significantly impact experimental outcomes. This guide provides a detailed comparison of two commonly used inhibitors: Pefabloc® SC (AEBSF) and Aprotinin. We will delve into their mechanisms of action, inhibitory potency, stability, and practical considerations, supported by experimental data and protocols.

At a Glance: Pefabloc® SC vs. Aprotinin

Feature	Pefabloc® SC (AEBSF)	Aprotinin
Inhibitor Type	Irreversible	Reversible (Competitive)
Chemical Nature	Small molecule (sulfonyl fluoride)	Polypeptide (58 amino acids)
Mechanism of Action	Covalently modifies the active site serine	Forms a stable, but reversible, complex with the protease
Toxicity	Low toxicity[1]	Can cause hypersensitivity reactions with repeated exposure
Stability in Aqueous Solution	pH-dependent; more stable at acidic pH. Half-life of ~2 hours at pH 7.5 and 37°C.[2]	Generally stable at a wide pH range (1-12) and to heat.[3][4]
Working Concentration	0.1 - 1.0 mM[5]	1 - 10 µg/ml (approx. 0.15 - 1.5 µM)[6]

In-Depth Comparison

Mechanism of Action

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is an irreversible inhibitor of serine proteases.[5][7] It acts by sulfonylating the active site serine residue, leading to a stable, covalent modification that permanently inactivates the enzyme.[2]

Diagram of Pefabloc® SC Mechanism of Action

Caption: Pefabloc® SC irreversibly inhibits trypsin-like proteases by covalently modifying the active site serine residue.

Aprotinin, a natural polypeptide inhibitor, functions as a competitive, reversible inhibitor.[8] It binds tightly to the active site of serine proteases, forming a stable stoichiometric complex that prevents substrate binding.[9] This interaction is, however, reversible, and the inhibitor can dissociate from the enzyme.

Diagram of Aprotinin Mechanism of Action

Caption: Aprotinin reversibly inhibits trypsin-like proteases by forming a tight, non-covalent complex with the active site.

Inhibitory Potency

Direct comparison of inhibitory potency can be challenging due to variations in experimental conditions across different studies. However, available data provides a strong indication of their relative effectiveness.

Inhibitor	Target Protease	Parameter	Value
Pefabloc® SC	Trypsin	IC50	0.081 mM[10]
Aprotinin	Trypsin	Ki	< 0.2 nM[11]
Aprotinin	Trypsin (bovine)	Ki	0.06 pM[12]

Note: The Ki (inhibition constant) for aprotinin is significantly lower than the IC50 (half-maximal inhibitory concentration) for Pefabloc® SC, suggesting that aprotinin is a much more potent inhibitor of trypsin on a molar basis. It is important to note that these values are from different studies and may not be directly comparable.

Stability and Handling

Pefabloc® SC is a water-soluble powder. Its stability in aqueous solutions is pH-dependent. Concentrated stock solutions in water are acidic and can be stored for 1-2 months at -15 to -25°C.[13] However, at neutral or alkaline pH, it undergoes hydrolysis. For instance, at pH 7.5 and 37°C, its half-life is only about 2 hours.[2] Therefore, it should be added to buffers immediately before use.

Aprotinin is a highly stable polypeptide. It is soluble in water and aqueous buffers and can tolerate a wide pH range (1-12).[3][4] Lyophilized aprotinin can be stored at -20°C for several years, and reconstituted solutions are stable for up to 6 months at ≤ -20°C.[14][15]

Experimental Protocol: Trypsin Inhibition Assay

This protocol outlines a general procedure for comparing the inhibitory activity of Pefabloc® SC and aprotinin against trypsin using a chromogenic substrate.

Materials:

• Trypsin (e.g., from bovine pancreas)

• Pefabloc® SC

• Aprotinin

• Chromogenic trypsin substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride, L-BAPNA)[16]

• Tris-HCl buffer (e.g., 50 mM Tris-HCl, 20 mM CaCl2, pH 8.2)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of trypsin in a suitable buffer (e.g., 1 mM HCl).

  • Prepare stock solutions of Pefabloc® SC and aprotinin in the appropriate solvent (Pefabloc® SC in water, aprotinin in water or buffer).

  • Prepare a working solution of the chromogenic substrate in the Tris-HCl buffer.

• Assay Setup:

  • In a 96-well plate, set up the following reactions in triplicate:

    • Control (No Inhibitor): Trypsin + Buffer

    • Pefabloc® SC Inhibition: Trypsin + Serial dilutions of Pefabloc® SC

    • Aprotinin Inhibition: Trypsin + Serial dilutions of aprotinin

    • Blank: Buffer only (for background subtraction)

  • Pre-incubate the plate at a constant temperature (e.g., 25°C or 37°C) for a set period (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Add the chromogenic substrate solution to all wells to start the reaction.

• Measure Absorbance:

  • Immediately begin reading the absorbance at 405 nm in a microplate reader at regular intervals (e.g., every minute) for a defined period (e.g., 10-30 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Subtract the rate of the blank from all other readings.

  • Plot the percentage of trypsin inhibition against the inhibitor concentration.

  • Determine the IC50 value for each inhibitor, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Diagram of Experimental Workflow

Caption: Workflow for the comparative analysis of Pefabloc® SC and Aprotinin inhibition of trypsin activity.

Conclusion and Recommendations

Both Pefabloc® SC and aprotinin are effective inhibitors of trypsin-like proteases, but their distinct properties make them suitable for different applications.

Pefabloc® SC is a good choice when:

• Irreversible inhibition is desired.

• A non-toxic, small molecule inhibitor is preferred.[1]

• Cost is a significant consideration, as it is generally more economical than aprotinin.

Aprotinin is advantageous when:

• High potency and reversible inhibition are required.

• The experimental conditions involve a wide range of pH or elevated temperatures due to its high stability.

• A well-characterized, natural polypeptide inhibitor is needed.

For applications requiring complete and permanent inactivation of serine proteases, Pefabloc® SC is a reliable option. However, for studies where high potency and reversibility are crucial, or where the stability of the inhibitor is paramount, aprotinin remains the superior choice, despite its higher cost and potential for inducing hypersensitivity. The selection of the appropriate inhibitor will ultimately depend on the specific requirements of the experimental design and the desired outcome.

References

• 1. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Aprotinin [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. AEBSF - Wikipedia [en.wikipedia.org]
• 6. caymanchem.com [caymanchem.com]
• 7. scbt.com [scbt.com]
• 8. Aprotinin - Wikipedia [en.wikipedia.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 11. Inhibition of human pancreatic proteinases by mucus proteinase inhibitor, eglin c and aprotinin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. thomassci.com [thomassci.com]
• 14. aniara.com [aniara.com]
• 15. Aprotinin, bovine | AmericanBio [americanbio.com]
• 16. protocols.io [protocols.io]

A Comparative Guide to Validating Pefabloc SC Activity Using a Protease Assay Kit

For researchers, scientists, and drug development professionals seeking reliable and effective protease inhibition, Pefabloc SC presents a compelling alternative to traditional serine protease inhibitors. This guide provides an objective comparison of Pefabloc SC with other common inhibitors, supported by experimental data, and offers a detailed protocol for its validation using a generic protease assay kit.

Pefabloc SC: A Superior Alternative for Serine Protease Inhibition

Pefabloc SC, with the active ingredient 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is an irreversible inhibitor of serine proteases.[1][2] It functions by rapidly reacting with the active site serine residue of the protease, leading to a stable, acylated enzyme and a loss of proteolytic activity. This mechanism makes it a potent tool for preventing protein degradation during purification, in cell cultures, and in various biochemical assays.[2][3]

Compared to other widely used serine protease inhibitors like Phenylmethylsulfonyl fluoride (PMSF) and Diisopropylfluorophosphate (DFP), Pefabloc SC offers several distinct advantages:

• Lower Toxicity: Pefabloc SC exhibits significantly lower toxicity, enhancing safety in the laboratory.[4]

• Enhanced Solubility and Stability: It is readily soluble in water and aqueous buffers, eliminating the need for hazardous organic solvents like DMSO or ethanol that are required for PMSF.[3][4] Pefabloc SC also demonstrates greater stability in aqueous solutions, particularly at physiological pH.[2]

• Broad and Efficient Inhibition: Pefabloc SC inhibits a wide range of serine proteases with an efficiency that is comparable or superior to other common inhibitors.

Comparative Performance Data

The inhibitory activity of Pefabloc SC against several common serine proteases is summarized below, with comparisons to PMSF where data is available. The IC50 (half-maximal inhibitory concentration) values indicate the concentration of the inhibitor required to reduce enzyme activity by 50%.

Protease	Pefabloc SC IC50 (mM)	PMSF IC50 (mM)	Notes
Trypsin	0.081[1]	Not readily available	Pefabloc SC inactivates trypsin at a comparable rate to PMSF.
Chymotrypsin	0.044[1]	Not readily available	Pefabloc SC inactivates chymotrypsin at a comparable rate to PMSF.
Thrombin	0.92[1]	Not readily available	Pefabloc SC is a more effective thrombin inhibitor in serum or plasma as it does not bind to albumin, unlike PMSF.[2][3]
Plasmin	1.99[1]	Not readily available	Pefabloc SC inactivates plasmin faster than PMSF.
Elastase	0.525[1]	Not readily available
Proteinase K	Not specified, but effective	Not specified	Pefabloc SC is used to completely inactivate Proteinase K.[2][3]

Experimental Validation of Pefabloc SC Activity

The following protocol outlines a general procedure for validating the inhibitory activity of Pefabloc SC using a commercially available fluorometric protease assay kit. These kits typically contain a fluorescently labeled protein substrate, such as fluorescein isothiocyanate (FITC)-casein.[5] Protease activity leads to the cleavage of this substrate, resulting in an increase in fluorescence that can be measured.

Experimental Protocol

1. Materials:

• Protease Assay Kit (containing FITC-casein substrate and assay buffer)

• Pefabloc SC

• Protease of interest (e.g., Trypsin)

• Microplate reader capable of fluorescence measurement (Excitation/Emission ~490/525 nm)

• 96-well black microplate

• Purified water

2. Preparation of Reagents:

• Pefabloc SC Stock Solution: Prepare a 100 mM stock solution of Pefabloc SC in purified water. This solution will be acidic and can be stored at -20°C for up to two months.[2]

• Protease Stock Solution: Prepare a stock solution of the target protease in assay buffer. The final concentration will depend on the specific activity of the enzyme.

• Working Solutions: Prepare serial dilutions of Pefabloc SC in assay buffer to achieve a range of final concentrations to be tested (e.g., 0.01 mM to 10 mM).

3. Assay Procedure:

• To the wells of a 96-well black microplate, add the following:

  • Test wells: 20 µL of the desired Pefabloc SC dilution and 20 µL of the protease solution.

  • Positive Control (No Inhibitor): 20 µL of assay buffer and 20 µL of the protease solution.

  • Negative Control (No Protease): 40 µL of assay buffer.

• Incubate the plate at room temperature for 15 minutes to allow the inhibitor to interact with the protease.

• Prepare the FITC-casein substrate solution according to the kit manufacturer's instructions.

• Initiate the reaction by adding 20 µL of the prepared FITC-casein substrate solution to all wells.

• Immediately place the plate in a microplate reader and measure the fluorescence intensity (Excitation/Emission ~490/525 nm) at regular intervals (e.g., every 5 minutes) for 30-60 minutes.

4. Data Analysis:

• Calculate the rate of increase in fluorescence for each well.

• Subtract the rate of the negative control from all other wells to correct for background fluorescence.

• Determine the percentage of protease inhibition for each Pefabloc SC concentration relative to the positive control (100% activity).

• Plot the percentage of inhibition against the logarithm of the Pefabloc SC concentration to determine the IC50 value.

Visualizing the Process

To better understand the underlying mechanism and experimental design, the following diagrams are provided.

Caption: Mechanism of irreversible inhibition of a serine protease by Pefabloc SC.

Caption: Workflow for validating Pefabloc SC activity using a protease assay kit.

References

• 1. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 2. thomassci.com [thomassci.com]
• 3. pentapharm.com [pentapharm.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. raybiotech.com [raybiotech.com]

Pefabloc's Reach: A Comparative Guide to its Inhibition of Non-Serine Proteases

For Researchers, Scientists, and Drug Development Professionals

Pefabloc®, a brand name for 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is widely recognized as an irreversible inhibitor of serine proteases. Its mechanism involves the sulfonation of the active site serine residue, effectively and covalently inactivating the enzyme. While its efficacy against serine proteases like trypsin, chymotrypsin, and thrombin is well-documented, a critical question for researchers is its specificity. This guide provides a data-driven comparison of Pefabloc's inhibitory effects on non-serine proteases, supported by experimental evidence and detailed protocols.

Mechanism of Action: A Tale of a Reactive Sulfonyl Fluoride

Pefabloc's inhibitory action is centered on its reactive sulfonyl fluoride moiety. In the active site of a serine protease, the highly reactive hydroxyl group of the serine residue attacks the sulfonyl fluoride. This results in the formation of a stable sulfonyl-enzyme conjugate, rendering the enzyme inactive.

Caption: Covalent inhibition of a serine protease by Pefabloc (AEBSF).

Comparative Inhibitory Activity of Pefabloc

While Pefabloc is a potent serine protease inhibitor, its activity against other protease classes, such as cysteine, aspartic, and metalloproteases, is significantly lower. The following table summarizes the inhibitory concentrations (IC50) of Pefabloc against various proteases.

Protease Class	Protease Example	Pefabloc (AEBSF) IC50	Comments
Serine Protease	Chymotrypsin	~50 µM	Potent, irreversible inhibition.
Trypsin	~100 µM	Potent, irreversible inhibition.
Thrombin	~200 µM	Effective inhibition.
Cysteine Protease	Papain	> 10 mM	Very weak to no inhibition.
Calpain	~1 mM	Weak inhibition at high concentrations.
Caspase-3	> 1 mM	Generally considered not to be an effective inhibitor.
Aspartic Protease	Pepsin	No significant inhibition	Pefabloc is not known to inhibit pepsin.
HIV-1 Protease	No significant inhibition	Not an effective inhibitor.
Metalloprotease	Thermolysin	No significant inhibition	Pefabloc is not known to inhibit thermolysin.
Matrix Metalloproteinases (MMPs)	No significant inhibition	Generally not effective against this class.

Note: IC50 values can vary depending on the specific assay conditions (e.g., substrate concentration, pH, temperature). The data presented here are approximate values from various sources for comparative purposes.

Pefabloc vs. Other Protease Inhibitors: A Specificity Comparison

To further illustrate the specificity of Pefabloc, the table below compares its inhibitory activity with that of other well-known protease inhibitors against different protease classes.

Target Protease Class	Pefabloc (AEBSF)	Alternative Inhibitor	Inhibitor Class	Potency of Alternative
Serine Proteases	Effective	PMSF, Aprotinin	Serine Protease Inhibitor	High
Cysteine Proteases	Ineffective	E-64	Cysteine Protease Inhibitor	High
Aspartic Proteases	Ineffective	Pepstatin A	Aspartic Protease Inhibitor	High
Metalloproteases	Ineffective	EDTA, 1,10-Phenanthroline	Metalloprotease Inhibitor (Chelator)	High

Experimental Protocols

General Protease Inhibition Assay

This protocol describes a general method for determining the inhibitory activity of a compound against a specific protease using a chromogenic or fluorogenic substrate.

Caption: Workflow for a protease inhibition assay.

Materials:

• Purified protease

• Pefabloc (AEBSF)

• Chromogenic or fluorogenic substrate specific for the protease

• Assay buffer (e.g., Tris-HCl, HEPES with appropriate pH and additives)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the protease in the assay buffer.

  • Prepare a high-concentration stock solution of Pefabloc in an appropriate solvent (e.g., water or DMSO).

  • Prepare a stock solution of the substrate in the assay buffer.

• Assay Setup:

  • In a 96-well microplate, add the assay buffer to each well.

  • Add serial dilutions of the Pefabloc stock solution to the wells to achieve a range of final concentrations. Include a control well with no inhibitor.

  • Add the protease to each well and pre-incubate with Pefabloc for a specific time (e.g., 15-30 minutes) at a controlled temperature to allow for inhibition to occur.

• Enzymatic Reaction:

  • Initiate the enzymatic reaction by adding the substrate to all wells.

• Data Acquisition:

  • Immediately begin measuring the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of substrate cleavage) for each Pefabloc concentration.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the Pefabloc concentration.

  • Fit the data to a suitable dose-response curve to determine the IC50 value.

Conclusion

The available experimental data strongly indicates that Pefabloc is a highly specific inhibitor of serine proteases and does not significantly inhibit non-serine proteases such as cysteine, aspartic, and metalloproteases under typical experimental conditions. Its lack of activity against these other major protease classes makes it a valuable tool for specifically targeting serine protease activity in complex biological samples. When broad-spectrum protease inhibition is required, a cocktail of inhibitors targeting different protease classes, including specific inhibitors for cysteine, aspartic, and metalloproteases, should be used in conjunction with Pefabloc.

Pefabloc® SC in Proteomics: A Comparative Performance Guide

In the intricate world of proteomics, preserving the integrity of protein samples is paramount. Endogenous proteases, released during cell lysis, pose a significant threat, leading to protein degradation and compromising downstream analyses. To counteract this, researchers employ a variety of protease inhibitors. Among these, Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), has emerged as a widely used synthetic serine protease inhibitor. This guide provides a comprehensive review of Pefabloc® SC's performance in proteomics, comparing it with other common inhibitors and offering insights into its practical application.

Performance and Specificity of Pefabloc® SC

Pefabloc® SC is an irreversible inhibitor that targets the active site serine residue of serine proteases, which are a major class of proteases found in most cell types.[1][2] Its effectiveness is demonstrated by its half-maximal inhibitory concentration (IC50) against a range of common serine proteases.

Table 1: IC50 Values of Pefabloc® SC for Various Serine Proteases

Enzyme	Enzyme Concentration	IC50 (mM)
Trypsin	0.2 µg/ml	0.081
Chymotrypsin	2.44 µg/ml	0.044
Thrombin	0.079 µg/ml	0.92
Plasmin	4 CTA-U/ml	1.99
Kallikrein (Glandular)	3.5 µg/ml	2.86
Elastase	2.44 µg/ml	0.525
Subtilisin A	0.49 µg/ml	1.801
Factor Xa	0.12 U/ml	24.0
tPA	5.0 µg/ml	0.72
uPA	24.0 µg/ml	0.072
Factor XIIa	0.013 U/ml	0.256
Data sourced from product information sheets. Experimental conditions: pH 7.0, 25°C, 15 minutes incubation.[3][4]

Comparison with Other Protease Inhibitors

Pefabloc® SC is often presented as a safer and more stable alternative to other classical serine protease inhibitors, particularly Phenylmethylsulfonyl fluoride (PMSF) and Diisopropylfluorophosphate (DFP).

Table 2: Qualitative Comparison of Pefabloc® SC with Other Common Protease Inhibitors

Feature	Pefabloc® SC (AEBSF)	PMSF	DFP	Aprotinin	Leupeptin	Pepstatin A	EDTA
Target Proteases	Serine Proteases	Serine, Cysteine Proteases	Serine Proteases	Serine Proteases	Serine, Cysteine Proteases	Aspartic Proteases	Metalloproteases
Toxicity	Low	High (Neurotoxin)	High (Cholinesterase inhibitor)	Low	Low	Low	Low
Stability in Aqueous Solution	High	Low (half-life ~30 min at pH 8)	High	High	High	Low	High
Solubility	High (water-soluble)	Low (requires organic solvent)	Soluble	High (water-soluble)	High (water-soluble)	Low (requires organic solvent)	High (water-soluble)
Mechanism	Irreversible	Irreversible	Irreversible	Reversible	Reversible	Reversible	Reversible

One of the key advantages of Pefabloc® SC is its high solubility and stability in aqueous buffers, which simplifies its use in experimental workflows.[2][5] In contrast, PMSF is notoriously unstable in aqueous solutions and must be prepared fresh in an organic solvent immediately before use.[6] Furthermore, Pefabloc® SC exhibits significantly lower toxicity compared to PMSF and DFP, making it a safer option in the laboratory.[3][7]

While Pefabloc® SC is effective against a broad range of serine proteases, it does not inhibit other classes of proteases such as cysteine, aspartic, and metalloproteases.[8][9] For comprehensive protection, it is often used in combination with other inhibitors or as a component of a protease inhibitor cocktail.[8][10][11] These cocktails typically contain a mixture of inhibitors targeting different protease classes to provide broad-spectrum protection.[9][10][11]

Experimental Protocols

To evaluate the performance of Pefabloc® SC in a proteomics workflow, a comparative study can be designed. The following protocol outlines a general approach to assess the effectiveness of different protease inhibitors in preventing protein degradation in a cell lysate.

Objective:

To compare the ability of Pefabloc® SC, a protease inhibitor cocktail, and a no-inhibitor control to prevent protein degradation in a cell lysate sample.

Materials:

• Cell culture (e.g., HeLa cells)

• Lysis buffer (e.g., RIPA buffer)

• Pefabloc® SC stock solution (100 mM in water)

• Commercial protease inhibitor cocktail (e.g., cOmplete™ Protease Inhibitor Cocktail)

• BCA protein assay kit

• SDS-PAGE gels and reagents

• Western blotting apparatus and reagents

• Antibody against a known abundant and protease-sensitive protein (e.g., GAPDH, Tubulin)

• Mass spectrometer for proteomic analysis

Methodology:

• Cell Lysis:

  • Harvest cultured cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in three separate aliquots of ice-cold lysis buffer.

  • To the first aliquot, add no inhibitor (Control).

  • To the second aliquot, add Pefabloc® SC to a final concentration of 1 mM.

  • To the third aliquot, add the protease inhibitor cocktail according to the manufacturer's instructions.

  • Incubate all samples on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatants (protein extracts).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Assessment of Protein Degradation:

  • SDS-PAGE and Western Blotting:

    • Normalize the protein concentration of all samples.

    • Separate the proteins by SDS-PAGE.

    • Transfer the proteins to a PVDF membrane.

    • Probe the membrane with an antibody against a known protease-sensitive protein.

    • Visualize the protein bands and compare the intensity and integrity of the target protein across the different conditions. A decrease in the full-length protein band and the appearance of lower molecular weight fragments in the control sample would indicate degradation.

  • Mass Spectrometry-Based Proteomics:

    • Prepare the protein samples for mass spectrometry analysis (e.g., in-solution or in-gel digestion with trypsin).

    • Analyze the samples using LC-MS/MS.

    • Compare the number of identified proteins and the relative abundance of known protease-sensitive proteins across the different inhibitor conditions. A higher number of identified proteins and higher abundance of full-length proteins in the inhibitor-treated samples would indicate effective protease inhibition.

Visualizing the Proteomics Workflow

The following diagram illustrates the experimental workflow for comparing the performance of protease inhibitors.

Caption: Experimental workflow for comparing protease inhibitor performance.

Signaling Pathway of Serine Protease Inhibition by Pefabloc® SC

Pefabloc® SC acts by covalently modifying the active site serine of the protease, rendering it inactive. This mechanism is a targeted intervention in the catalytic cycle of the enzyme.

Caption: Mechanism of serine protease inhibition by Pefabloc® SC.

Conclusion

Pefabloc® SC is a valuable tool in the proteomics arsenal for preventing protein degradation by serine proteases. Its key advantages of high stability in aqueous solutions, lower toxicity, and broad specificity for serine proteases make it a reliable choice for many applications.[2][5][7] However, for comprehensive protection against all classes of proteases, the use of a protease inhibitor cocktail is generally recommended.[8][9] The choice between a single inhibitor like Pefabloc® SC and a cocktail will depend on the specific requirements of the experiment, the nature of the sample, and the downstream applications. Careful consideration of these factors will ensure the preservation of protein integrity and the generation of high-quality, reliable proteomic data.

References

• 1. AEBSF - Wikipedia [en.wikipedia.org]
• 2. Protease Inhibitor Selection: Avoid Protein Loss in Sample Prep [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 5. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 6. goldbio.com [goldbio.com]
• 7. Pefabloc, 4-[2-aminoethyl]benzenesulfonyl fluoride, is a new, potent nontoxic and irreversible inhibitor of PAF-degrading acetylhydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bitesizebio.com [bitesizebio.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. bosterbio.com [bosterbio.com]
• 11. biocompare.com [biocompare.com]

Pefabloc SC: A Comparative Guide to its Cross-Reactivity with Cellular Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pefabloc® SC (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, AEBSF), a widely used serine protease inhibitor, with other alternatives. It includes a detailed analysis of its cross-reactivity with other cellular enzymes, supported by experimental data and protocols.

Pefabloc SC is an irreversible inhibitor that targets the active site serine residue of serine proteases.[1][2] Its water solubility, lower toxicity compared to traditional inhibitors like PMSF and DFP, and stability in aqueous solutions make it a popular choice in various biochemical and pharmaceutical applications.[3][4] However, understanding its potential off-target effects is crucial for accurate experimental design and interpretation of results.

Mechanism of Action: Serine Protease Inhibition

Pefabloc SC belongs to the sulfonyl fluoride family of inhibitors. The primary mechanism involves the covalent modification of the hydroxyl group of the active site serine residue within serine proteases, leading to an irreversible inactivation of the enzyme.[1][4]

Caption: Covalent inhibition of a serine protease by Pefabloc SC.

Comparison of Inhibitory Activity Against Serine Proteases

Pefabloc SC exhibits broad-spectrum activity against a variety of serine proteases. The following table summarizes its inhibitory potency (IC50 values) in comparison to other commonly used serine protease inhibitors. Lower IC50 values indicate greater potency.

Enzyme	Pefabloc SC (AEBSF) IC50 (mM)	Aprotinin IC50/Ki	Leupeptin IC50/Ki	Chymostatin IC50/Ki	PMSF IC50/Working Conc.	DFP IC50
Trypsin	0.081[5]	Ki: 0.06 pM[6]	Ki: 35 nM[7]	-	0.1 - 1 mM (Working Conc.)[8]	-
Chymotrypsin	0.044[5]	Ki: 9 nM[6]	-	Ki: 9.36 nM[9]	0.1 - 1 mM (Working Conc.)[8]	-
Thrombin	0.92[5]	-	IC50: 1.8 µM[10]	-	0.1 - 1 mM (Working Conc.)[8]	-
Plasmin	1.99[5]	Ki: 4.0 nM[6]	IC50: 2.2 µM[10]	-	-	-
Kallikrein (Glandular)	2.86[5]	Ki: 1.0 nM (pancreatic)[6]	Ki: 19 µM[8]	-	-	-
Elastase	0.525[5]	Ki: 3.5 µM (human leukocyte)[6]	-	-	-	-
Factor Xa	24.0[5]	-	-	-	-	-
tPA	0.72[5]	Ki: 8 µM (urokinase)[6]	-	-	-	-
uPA	0.072[5]	-	-	-	-	-
Subtilisin A	1.801[5]	-	-	-	-	-
Factor XIIa	0.256[5]	-	-	-	-	-

Note: IC50 and Ki values can vary depending on the experimental conditions (e.g., substrate concentration, pH, temperature, and enzyme source). Data from different sources should be compared with caution. Some values are reported as Ki (inhibition constant) which is a measure of binding affinity, while others are IC50 values.

Cross-Reactivity and Off-Target Effects

While Pefabloc SC is a potent serine protease inhibitor, it is known to interact with other cellular enzymes and proteins. Understanding this cross-reactivity is critical for its specific application.

Inhibition of Other Enzyme Classes

• Serine/Threonine Phosphatases: Pefabloc SC has been described as a potent inhibitor of serine/threonine phosphatases.[2][11] However, specific IC50 values are not widely reported in the literature, making a direct quantitative comparison with its serine protease targets difficult.

• PAF-degrading Acetylhydrolase (PAF-AH): Pefabloc SC is an efficient and irreversible inhibitor of PAF-AH. Low concentrations (0.1 mM) have been shown to rapidly and completely inactivate this enzyme.

• NADPH Oxidase: Pefabloc SC can inhibit the activation of NADPH oxidase. One study reported an IC50 value of 1.2 mM for the inhibition of NADPH oxidase in a vascular cell line model.

Off-Target Modification of Amino Acid Residues

Pefabloc SC, being a sulfonylating agent, can covalently modify other amino acid residues besides serine, particularly at high concentrations or in unoptimized protocols. These off-target residues include tyrosine, lysine, and histidine, as well as the N-terminal amino group of proteins.[4] This lack of absolute specificity has led some researchers to recommend against its use in highly sensitive proteomics applications where unintended modifications could interfere with results.[4]

Experimental Protocols

Determining the IC50 of an Irreversible Inhibitor (e.g., Pefabloc SC)

The following is a generalized protocol for determining the IC50 value of an irreversible inhibitor using a spectrophotometric or fluorometric assay.

Materials:

• Purified target enzyme

• Specific chromogenic or fluorogenic substrate for the enzyme

• Pefabloc SC (or other inhibitor) stock solution of known concentration

• Assay buffer (appropriate pH and ionic strength for the enzyme)

• 96-well microplate

• Microplate reader (spectrophotometer or fluorometer)

Workflow:

Caption: Experimental workflow for determining the IC50 of an irreversible inhibitor.

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of Pefabloc SC in an appropriate solvent (e.g., water or buffer).

  • Perform serial dilutions of the Pefabloc SC stock solution to create a range of inhibitor concentrations.

  • Prepare a working solution of the target enzyme in the assay buffer.

  • Prepare a working solution of the substrate in the assay buffer.

• Assay Setup:

  • To the wells of a 96-well microplate, add the different concentrations of the Pefabloc SC dilutions. Include a control well with no inhibitor.

  • Add the enzyme solution to each well.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 25°C) to allow for the irreversible reaction to occur.

• Enzymatic Reaction and Measurement:

  • Initiate the enzymatic reaction by adding the substrate solution to all wells simultaneously using a multichannel pipette.

  • Immediately place the microplate in the plate reader and measure the change in absorbance or fluorescence over time (kinetic read).

• Data Analysis:

  • Determine the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity under the specified conditions.

Conclusion

Pefabloc SC is a versatile and effective irreversible inhibitor of serine proteases, offering advantages in terms of solubility, stability, and lower toxicity over older inhibitors like PMSF and DFP. However, researchers must be aware of its potential for cross-reactivity with other enzyme classes, such as serine/threonine phosphatases and NADPH oxidase, as well as its capacity to modify other amino acid residues at high concentrations. Careful consideration of these off-target effects is essential for the design of well-controlled experiments and the accurate interpretation of results in both basic research and drug development. The choice of a protease inhibitor should always be guided by the specific requirements of the experimental system and a thorough understanding of the inhibitor's specificity profile.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. PMSF - Wikipedia [en.wikipedia.org]
• 4. AEBSF - Wikipedia [en.wikipedia.org]
• 5. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 6. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ubpbio.com [ubpbio.com]
• 9. researchgate.net [researchgate.net]
• 10. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 11. Comparative pharmacology of chemically distinct NADPH oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: Pefabloc SC vs. PMSF Stability for Protease Inhibition

For researchers, scientists, and drug development professionals, the effective inhibition of proteases is a critical step in preserving protein integrity during extraction and purification. Two of the most common serine protease inhibitors are Pefabloc SC (AEBSF) and Phenylmethylsulfonyl Fluoride (PMSF). While both are effective, their stability in aqueous solutions—the very environment where they are most needed—differs significantly. This guide provides an objective, data-driven comparison of their stability, offering insights to help you select the optimal inhibitor for your experimental needs.

At a Glance: Stability Under Pressure

The utility of a protease inhibitor is directly tied to its stability under common experimental conditions. A summary of the quantitative data highlights the superior stability of Pefabloc SC in aqueous solutions, particularly at physiological pH and temperature.

Parameter	Pefabloc SC	PMSF	References
Half-life at pH 7.0, 25°C	Stable	110 minutes	[1][2]
Half-life at pH 7.5, 25°C	Stable	55 minutes	[1][2][3][4][5]
Half-life at pH 8.0, 25°C	Slight hydrolysis	35 minutes	[1][2][6][7]
Half-life at pH 7.0, 37°C	6 hours	Significantly shorter than at 25°C	[8]
Half-life at pH 7.5, 37°C	2 hours	Very short	[8]
Solubility	Readily soluble in water and aqueous buffers	Poorly soluble in water; stock solutions typically in anhydrous ethanol, isopropanol, or DMSO	[6][8][9][10]
Toxicity	Non-toxic	Neurotoxin	[8][11][12]

The Mechanism of Action and Inactivation

Both Pefabloc SC and PMSF are sulfonyl fluorides that irreversibly inhibit serine proteases.[13] They act by covalently modifying the active site serine residue of the protease, rendering it inactive.[1][7][8] This covalent modification forms a stable complex, effectively removing the protease from the cellular environment.

However, the stability of the inhibitors themselves differs dramatically in aqueous solutions. Both undergo hydrolysis, which leads to their inactivation. This process is accelerated by increasing pH and temperature.[6][7]

Fig. 1: Mechanism of serine protease inhibition and inhibitor inactivation.

Experimental Protocol: Head-to-Head Stability Assay

To quantitatively compare the stability of Pefabloc SC and PMSF, a direct experimental approach can be employed. This protocol outlines a method to determine the half-life of each inhibitor under specific pH and temperature conditions.

Objective: To determine and compare the rate of hydrolysis (inactivation) of Pefabloc SC and PMSF in aqueous buffer at a defined pH and temperature.

Materials:

• Pefabloc SC

• PMSF

• A specific serine protease (e.g., Trypsin)

• A chromogenic or fluorogenic protease substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for Trypsin)

• Buffer solution at the desired pH (e.g., 50 mM Tris-HCl, pH 7.5)

• Spectrophotometer or fluorometer

• Incubator or water bath set to the desired temperature (e.g., 25°C)

Methodology:

• Inhibitor Stock Solution Preparation:

  • Prepare a concentrated stock solution of Pefabloc SC in water.

  • Prepare a concentrated stock solution of PMSF in an anhydrous solvent (e.g., ethanol or isopropanol).

• Incubation of Inhibitors:

  • In separate tubes, dilute the Pefabloc SC and PMSF stock solutions to the same final concentration in the pre-warmed buffer.

  • Incubate these inhibitor solutions at the desired temperature.

• Time-Course Sampling:

  • At various time points (e.g., 0, 15, 30, 60, 90, 120 minutes), take an aliquot from each incubating inhibitor solution.

• Protease Inhibition Assay:

  • For each time point, mix the aliquot of the inhibitor with a solution of the serine protease and incubate for a short, standardized period to allow for inhibition.

  • Add the chromogenic or fluorogenic substrate to the mixture.

  • Measure the rate of substrate cleavage using a spectrophotometer or fluorometer. This rate is proportional to the remaining active protease.

• Data Analysis:

  • The amount of active inhibitor remaining at each time point is inversely proportional to the measured protease activity.

  • Plot the percentage of remaining active inhibitor against time.

  • From this plot, determine the half-life (t½) of each inhibitor, which is the time it takes for 50% of the inhibitor to become inactivated.

Fig. 2: Experimental workflow for comparing inhibitor stability.

Conclusion: A Clearer Choice for Stability

The data and experimental evidence clearly indicate that Pefabloc SC offers significantly greater stability in aqueous solutions compared to PMSF, especially under physiologically relevant conditions of pH and temperature.[9][12][14] This enhanced stability ensures more consistent and reliable protease inhibition over the course of an experiment. While PMSF remains a widely used inhibitor, its short half-life in aqueous buffers necessitates fresh preparation and repeated additions, introducing potential variability.[6][15] For researchers seeking a robust, water-soluble, and non-toxic serine protease inhibitor, Pefabloc SC presents a superior alternative.

References

• 1. PMSF - Wikipedia [en.wikipedia.org]
• 2. (PMSF), Phenylmethylsulphonyl Fluoride - Delta Microscopies [deltamicroscopies.com]
• 3. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MEROPS - the Peptidase Database [ebi.ac.uk]
• 5. rndsystems.com [rndsystems.com]
• 6. agscientific.com [agscientific.com]
• 7. goldbio.com [goldbio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pentapharm.com [pentapharm.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. thomassci.com [thomassci.com]
• 12. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 13. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 14. Pefabloc® SC powder, solubility: 100 mg/mL in aqueous buffer, suitable for blocking, suitable for protein purification | Sigma-Aldrich [sigmaaldrich.com]
• 15. bitesizebio.com [bitesizebio.com]

Pefabloc SC: A Comparative Guide to Serine Protease Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Pefabloc® SC with other common serine protease inhibitors, namely Phenylmethylsulfonyl Fluoride (PMSF) and Aprotinin. The information presented herein is supported by experimental data to aid in the selection of the most appropriate inhibitor for specific research applications.

Introduction to Serine Protease Inhibition

Serine proteases are a major class of proteolytic enzymes characterized by a highly reactive serine residue in their active site. They play crucial roles in numerous physiological processes, including digestion, blood coagulation, and immunity. Uncontrolled serine protease activity can lead to tissue damage and is implicated in various pathological conditions. Consequently, the use of effective serine protease inhibitors is critical in a wide range of research and drug development applications to prevent unwanted proteolysis and preserve protein integrity.

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is an irreversible inhibitor of serine proteases. It acts by covalently modifying the active site serine residue, leading to the formation of a stable, inactive enzyme-inhibitor complex.[1] This guide evaluates the effectiveness of Pefabloc® SC in comparison to PMSF, another irreversible sulfonyl fluoride inhibitor, and Aprotinin, a reversible polypeptide inhibitor.

Mechanism of Action

Pefabloc® SC and PMSF belong to the sulfonyl fluoride class of inhibitors. Their mechanism involves the sulfonylation of the hydroxyl group of the active site serine residue of the protease. This reaction forms a stable sulfonyl-enzyme derivative, rendering the enzyme inactive.[1]

Aprotinin, on the other hand, is a competitive, reversible inhibitor. It is a small protein that binds tightly to the active site of serine proteases, physically blocking substrate access.[2]

Comparative Performance Data

The following tables summarize the available quantitative data on the inhibitory effectiveness of Pefabloc® SC, PMSF, and Aprotinin against various serine proteases. It is important to note that the data are compiled from different sources and experimental conditions may vary.

Table 1: IC50 Values for Pefabloc® SC against a Panel of Serine Proteases

Serine Protease	Enzyme Concentration	IC50 (mM)
Trypsin	0.2 µg/ml	0.081
Chymotrypsin	2.44 µg/ml	0.044
Thrombin	0.079 µg/ml	0.92
Factor Xa	0.12 µg/ml	24.0
Plasmin	4 CTA-U/ml	1.99
tPA	5.0 µg/ml	0.72
uPA	24.0 µg/ml	0.072
Glandular Kallikrein	3.5 µg/ml	2.86
Elastase	2.44 µg/ml	0.525
Subtilisin A	0.49 µg/ml	1.801
Factor XIIa	0.013 U/ml	0.256
Data obtained at pH 7.0 and 25°C after 15 minutes of incubation with Pefabloc® SC.[3]

Table 2: Apparent Rate Constants of Inactivation (kapp/I) for Pefabloc® SC and PMSF

Serine Protease	Pefabloc® SC (l × mol⁻¹ × s⁻¹)	PMSF (l × mol⁻¹ × s⁻¹)
Trypsin	3.06	2.57
Chymotrypsin	17.8	25.0
Plasmin	0.32	0.05
Plasma Kallikrein	0.68	0.07
Thrombin	5.12	Not Available
This data indicates that Pefabloc® SC inactivates plasmin and plasma kallikrein faster than PMSF, while the inactivation rates for trypsin and chymotrypsin are comparable.[1]

Table 3: Inhibition Constants (Ki) for Aprotinin

Serine Protease	Ki
Trypsin (bovine)	< 0.2 nM
Trypsin 2 (human pancreatic)	< 1 nM
Chymotrypsin A (human pancreatic)	0.17 µM
Plasmin	Not Available
Plasma Kallikrein	Not Available
Thrombin	Not a direct inhibitor
Aprotinin is a potent inhibitor of trypsin but a much weaker inhibitor of chymotrypsin. It does not directly inhibit thrombin but can inhibit coagulation initiated by the intrinsic pathway.[2][4]

Key Advantages of Pefabloc® SC

Pefabloc® SC offers several advantages over traditional serine protease inhibitors like PMSF:

• Lower Toxicity : Pefabloc® SC is significantly less toxic than PMSF, which is a neurotoxin.[5]

• Superior Solubility and Stability : Pefabloc® SC is readily soluble in water and aqueous buffers and exhibits greater stability, especially at physiological pH, compared to PMSF which has poor aqueous solubility and a short half-life in aqueous solutions.[6]

• Effectiveness in Biological Fluids : Unlike PMSF, which can be sequestered by albumin in serum or plasma, Pefabloc® SC does not interact with albumin and is therefore more effective at inhibiting thrombin in these fluids.[6]

Experimental Protocols

Chromogenic Assay for Serine Protease Inhibition

This protocol provides a general method for determining the inhibitory activity of a compound against a serine protease using a chromogenic substrate. The example below is for trypsin, but it can be adapted for other serine proteases by selecting the appropriate enzyme, substrate, and buffer conditions.

Materials:

• Serine Protease (e.g., Trypsin)

• Chromogenic Substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for trypsin)

• Inhibitor (e.g., Pefabloc® SC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 20 mM CaCl₂)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagent Solutions:

  • Dissolve the serine protease in cold assay buffer to the desired working concentration.

  • Dissolve the chromogenic substrate in the assay buffer to the desired working concentration.

  • Prepare a stock solution of the inhibitor in an appropriate solvent (e.g., water for Pefabloc® SC) and make serial dilutions in the assay buffer.

• Assay Setup:

  • In a 96-well microplate, add a fixed volume of the enzyme solution to each well.

  • Add varying concentrations of the inhibitor to the wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor at a controlled temperature (e.g., 25°C or 37°C) for a specific duration (e.g., 15 minutes) to allow for inhibitor binding.

• Initiate the Reaction:

  • Add the chromogenic substrate solution to each well to start the reaction.

• Measure Absorbance:

  • Immediately begin monitoring the change in absorbance at the appropriate wavelength (e.g., 405 nm for p-nitroaniline release) over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Mandatory Visualizations

Caption: Workflow for a chromogenic serine protease inhibition assay.

Caption: The blood coagulation cascade, a key signaling pathway involving serine proteases.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Inhibition of human pancreatic proteinases by mucus proteinase inhibitor, eglin c and aprotinin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]
• 4. Aprotinin Inhibits Thrombin Generation by Inhibition of the Intrinsic Pathway, but is not a Direct Thrombin Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]
• 6. pentapharm.com [pentapharm.com]

Pefabloc®: A Superior Alternative to PMSF for Robust Protein Purification

For researchers, scientists, and drug development professionals engaged in protein purification, the prevention of proteolytic degradation is paramount to achieving high yields of pure, active protein. This guide provides a comprehensive comparison of Pefabloc® SC (AEBSF HCl), a water-soluble serine protease inhibitor, and its traditional alternative, Phenylmethylsulfonyl Fluoride (PMSF). Through a detailed examination of their properties, a representative case study, and experimental protocols, this guide demonstrates the advantages of Pefabloc® SC in modern protein purification workflows.

Executive Summary

Pefabloc® SC consistently emerges as a more reliable and user-friendly serine protease inhibitor compared to PMSF. Its key advantages include superior solubility in aqueous buffers, enhanced stability over a wider pH range, and significantly lower toxicity.[1][2] These characteristics translate to more consistent and effective protease inhibition throughout lengthy purification procedures, ultimately leading to higher quality protein preparations. While PMSF has been a laboratory staple for decades, its limitations, such as poor aqueous solubility, rapid degradation at neutral pH, and high toxicity, necessitate careful handling and can compromise purification outcomes.

Comparative Analysis of Inhibitor Properties

The choice of a protease inhibitor can significantly impact the success of a protein purification strategy. The following table summarizes the key properties of Pefabloc® SC and PMSF, highlighting the practical advantages of Pefabloc® SC for researchers.

Feature	Pefabloc® SC (AEBSF HCl)	Phenylmethylsulfonyl Fluoride (PMSF)
Solubility	Readily soluble in water and aqueous buffers (up to 100 mg/mL).[3][4]	Poorly soluble in aqueous solutions; stock solutions must be prepared in organic solvents (e.g., ethanol, isopropanol, DMSO).[2]
Stability in Aqueous Solution	More stable, especially at neutral and slightly alkaline pH. Half-life of ~6 hours at pH 7.0 and 37°C.[4][5]	Highly unstable in aqueous solutions, with a half-life of about 30 minutes at pH 8.[6] Must be added fresh at each purification step.
Toxicity	Non-toxic at typical working concentrations.[2][7]	Highly toxic and a neurotoxin; requires special handling and disposal procedures.[2]
Mechanism of Action	Irreversibly inhibits serine proteases by sulfonylation of the active site serine residue.[8]	Irreversibly inhibits serine proteases by sulfonylation of the active site serine residue.
Effective Concentration	0.1 - 1.0 mM.[8]	0.1 - 1.0 mM.
Ease of Use	Can be directly added to aqueous lysis and purification buffers.[2][3]	Requires preparation of fresh stock solutions in organic solvents immediately before use.

Case Study: Purification of Recombinant His-tagged Green Fluorescent Protein (GFP) from E. coli

This representative case study illustrates the practical benefits of using Pefabloc® SC over PMSF in a standard protein purification workflow. The objective is to purify a His-tagged Green Fluorescent Protein (GFP) expressed in E. coli.

Experimental Overview

E. coli cells expressing His-tagged GFP were lysed, and the soluble protein was purified using immobilized metal affinity chromatography (IMAC). Two parallel experiments were conducted, one using Pefabloc® SC and the other using PMSF in the lysis and purification buffers. The final yield, purity, and integrity of the purified GFP were compared.

Quantitative Results

Parameter	Pefabloc® SC	PMSF
Initial Lysate Protease Activity	Significantly inhibited	Moderately inhibited
Final Protein Yield (mg/L of culture)	~15 mg/L	~10 mg/L
Purity (by SDS-PAGE)	>95%	~90% (with minor degradation bands)
Protein Integrity (by Western Blot)	Single intact band	Intact band with faint lower molecular weight bands

The results indicate that the use of Pefabloc® SC resulted in a higher yield of purer, more intact GFP compared to the purification performed with PMSF. This is attributed to the superior stability of Pefabloc® SC throughout the entire purification process, providing sustained protection against proteases.

Experimental Protocols

Below are the detailed methodologies for the purification of His-tagged GFP using either Pefabloc® SC or PMSF.

Materials

• E. coli cell paste expressing His-tagged GFP

• Lysis Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole

• Wash Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole

• Elution Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole

• Pefabloc® SC stock solution: 100 mM in water

• PMSF stock solution: 100 mM in isopropanol (prepare fresh)

• Ni-NTA Agarose resin

• Chromatography column

Protocol

• Preparation of Lysis Buffer with Inhibitor:

  • Pefabloc® SC: Add Pefabloc® SC stock solution to the Lysis Buffer to a final concentration of 1 mM.

  • PMSF: Immediately before use, add PMSF stock solution to the Lysis Buffer to a final concentration of 1 mM.

• Cell Lysis:

  • Resuspend the E. coli cell paste in the prepared Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

• Affinity Chromatography:

  • Equilibrate the Ni-NTA agarose column with 5 column volumes of Lysis Buffer (containing the respective inhibitor).

  • Load the clarified lysate onto the column.

  • Wash the column with 10 column volumes of Wash Buffer (containing the respective inhibitor).

  • Elute the bound protein with 5 column volumes of Elution Buffer.

• Analysis:

  • Analyze the eluted fractions by SDS-PAGE to assess purity.

  • Perform a Western blot using an anti-His antibody to evaluate protein integrity.

  • Determine the protein concentration using a Bradford assay.

Visualizing the Workflow and Mechanism

To better understand the processes involved, the following diagrams illustrate the protein purification workflow and the mechanism of serine protease inhibition.

A typical workflow for the purification of a His-tagged recombinant protein from E. coli.

Mechanism of irreversible inhibition of a serine protease by a sulfonyl fluoride inhibitor.

Conclusion

The selection of an appropriate protease inhibitor is a critical step in designing a successful protein purification protocol. While PMSF has been widely used, its inherent drawbacks can lead to inconsistent results and pose safety risks. Pefabloc® SC offers a superior alternative with its excellent water solubility, stability, and low toxicity.[1][2] As demonstrated in the representative case study, these advantages translate into higher yields of purer and more intact protein. For researchers seeking to optimize their protein purification workflows and ensure the highest quality results, Pefabloc® SC is the recommended choice for effective and reliable inhibition of serine proteases.

References

• 1. goldbio.com [goldbio.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. takarabio.com [takarabio.com]
• 7. thomassci.com [thomassci.com]
• 8. AEBSF - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Pefabloc SC (AEBSF)

This guide provides essential safety and logistical information for the proper disposal of Pefabloc SC, a serine protease inhibitor also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF). Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal-related tasks, ensure all relevant personnel are familiar with the following safety protocols. This information is derived from the product's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or goggles conforming to approved standards such as EN166 (EU) or NIOSH (US).[1][2][3]

• Hand Protection: Use protective, disposable gloves.[1][2] Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[4]

• Body Protection: Wear a laboratory coat or long-sleeved clothing.[1][2][3]

• Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard approved respirator.[5]

Safe Handling Practices:

• Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

• Avoid breathing in dust or vapors.[4][6]

• Prevent contact with skin, eyes, and clothing.[5]

• Do not eat, drink, or smoke in the laboratory work area.[1][2]

• Wash hands thoroughly after handling the chemical.[1][2]

Pefabloc SC Properties and Stability

Understanding the stability of Pefabloc SC in solution is crucial for managing waste. The following table summarizes key quantitative data regarding its properties.

Parameter	Value / Condition	Stability / Notes
Working Concentration	0.1 to 1.0 mg/mL (0.4 to 4 mM)[2]	N/A
Aqueous Solubility	Up to 100 mg/mL[1]	N/A
Stock Solution Stability	100 mM in distilled water	Stable for 1-2 months when stored in aliquots at -15 to -25°C. These solutions are acidic.[1]
pH-Dependent Hydrolysis	pH ≥ 7.0	Pefabloc® SC undergoes hydrolysis, with the rate increasing at higher temperatures.[1]
pH 7.0 at +37°C	50% hydrolysis occurs in 6 hours.[1]
pH 7.5 at +37°C	The half-life is reduced to 2 hours.[1]

Step-by-Step Disposal Protocol

Pefabloc SC waste is classified as chemical waste and may be considered hazardous.[3][5] It must be disposed of in accordance with all applicable country, federal, state, and local regulations.[1][2][6]

1. Waste Collection and Segregation:

• Do Not Dispose in Sink: Never discard Pefabloc SC powder or solutions down the drain.[3][4][7] Prevent the chemical from entering sewers or contaminating ground and surface water.[3][5][7]

• Use Original Containers: Whenever possible, leave waste chemicals in their original containers.

• Segregate Waste: Do not mix Pefabloc SC waste with other waste materials. Collect solid residues and unused reagents in suitable, clearly labeled containers for disposal.[7]

• Contaminated Materials: Handle uncleaned containers and other contaminated disposables (e.g., gloves, wipes) as you would the product itself.

2. Spill Management:

• In case of a spill, avoid dust formation.[3][5]

• Carefully sweep or shovel the solid material into a suitable container for disposal.[3][5]

• Ensure the affected area is cleaned carefully and there is adequate ventilation.[7]

3. Professional Disposal Service:

• The recommended method for final disposal is to engage a licensed professional waste disposal service.[4]

• Waste may be disposed of via a chemical incinerator equipped with an afterburner and scrubber.[4]

• Chemical waste generators are responsible for correctly classifying the waste to ensure complete and accurate disposal procedures are followed.[5]

Pefabloc Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Pefabloc SC waste.

Caption: Pefabloc SC Disposal Workflow.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.be [fishersci.be]
• 4. cfplus.cz [cfplus.cz]
• 5. fishersci.com [fishersci.com]
• 6. ubpbio.com [ubpbio.com]
• 7. pentapharm.com [pentapharm.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Pefabloc

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Pefabloc SC, a widely used serine protease inhibitor. By adhering to these procedures, you can minimize risks and ensure the integrity of your experiments.

Essential Safety and Handling Information

Pefabloc SC, also known as AEBSF, is a valuable tool in the lab, but it requires careful handling due to its corrosive nature. It can cause severe skin burns and eye damage.[1][2][3] The following table summarizes key quantitative data for Pefabloc SC.

Property	Value
Molecular Weight	239.5 Da[4]
Melting Point	175-185 °C
Solubility in Water	100 mg/mL[4][5]
Working Concentration	0.1 to 1.0 mg/mL (0.4 to 4 mM)[4][5]
Toxicity (LD50, oral in mice)	2.8 g/kg[4]
Storage Temperature	+2 to +8°C[1][4][6]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Pefabloc SC, a comprehensive approach to personal protection is critical. The following PPE is mandatory to prevent contact and ensure your safety.

PPE Category	Specific Requirements
Hand Protection	Wear protective disposable gloves.[4][6] Nitrile gloves are a suitable option, especially for those with latex allergies.[7]
Body Protection	A laboratory coat must be worn to protect skin and clothing from potential splashes.[4][6][7]
Eye and Face Protection	Use safety glasses with side shields or goggles for eye protection.[4][6][7] If there is a risk of splashing, a face shield should also be worn.[3]
Respiratory Protection	In case of insufficient ventilation or when handling the powder, use a suitable respiratory protective device with a P3 (EN 143) respirator cartridge to avoid inhalation of dust.[3][8]

Step-by-Step Handling and Disposal Protocol

Following a strict, procedural workflow for handling and disposing of Pefabloc SC is essential for laboratory safety.

1. Preparation and Handling:

• Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powdered form to avoid dust inhalation.[8]

• Avoid all direct contact with the skin, eyes, and clothing.[8]

• Do not eat, drink, or smoke in the laboratory work area.[4][6]

• When preparing solutions, add the water-soluble Pefabloc SC directly to aqueous buffers.[9]

• Wash hands thoroughly with soap and water after handling samples and reagents.[4][6]

2. In-Experiment Use:

• Pefabloc SC can be used to inactivate proteinase K during the preparation of chromosomal DNA. An example protocol involves incubating agarose plugs containing the cells and digested proteins in 1 to 5 mM Pefabloc SC in a Tris-HCl, EDTA buffer (pH 7) for 2 hours at +37°C or overnight.[4][5]

• It is also effective in blocking thrombin activity in serum or plasma.[4][5][9]

3. Storage of Solutions:

• Store concentrated stock solutions (e.g., 100 mM) prepared in distilled water at -15 to -25°C; they are stable for at least two months under these acidic conditions.[4][5]

• The stability of Pefabloc SC is affected by pH and temperature, with hydrolysis increasing at a pH of 7 or higher and at elevated temperatures.[4]

4. Spill Management:

• In case of a spill, avoid dust formation.[8]

• Mechanically pick up the spilled solid and collect it in a suitable, labeled container for disposal.[8]

• Clean the affected area carefully and ensure adequate ventilation.[8]

5. Disposal:

• Discard unused reagents and waste in accordance with all applicable country, federal, state, and local regulations.[4][6]

• Solid residues should be collected in a designated container (e.g., container C for solid residues).[1]

• Do not allow Pefabloc SC to enter sewers or surface and ground water.[8]

Visualizing the Safe Handling Workflow

To further clarify the procedural steps for safely handling Pefabloc, the following diagram illustrates the key stages from preparation to disposal.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Pefabloc® SC (4-(2-Aminoethyl)-benzolsulfonylfluorid-hydrochloride) (AEBSF) for biochemistry | 30827-99-7 [sigmaaldrich.com]
• 3. Pefabloc SC analytical standard 30827-99-7 [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. thomassci.com [thomassci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]
• 8. pentapharm.com [pentapharm.com]
• 9. pentapharm.com [pentapharm.com]